3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

Core Science & Biosynthesis

Chemical structure and molecular weight of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

An In-Depth Technical Guide to 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

This guide provides a comprehensive overview of the chemical structure, molecular weight, and proposed synthetic pathways for 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole. Designed for researchers, scientists, and professionals in drug development, this document synthesizes fundamental chemical principles with established synthetic methodologies to offer a robust understanding of this specific heterocyclic compound.

Introduction and Overview

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents with a wide range of biological activities, including antifungal, antiviral, and anticancer properties. The specific substitution pattern of a triazole ring significantly influences its physicochemical properties and pharmacological profile. This guide focuses on 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole, a molecule featuring a halogenated triazole ring coupled with a phenylpropyl substituent. This combination of a reactive chloro group and a lipophilic side chain makes it an interesting candidate for further chemical modification and a potential building block in the synthesis of more complex bioactive molecules.

Chemical Structure and Physicochemical Properties

The structural identity of a molecule is fundamental to understanding its reactivity and interactions. The title compound is a 1,3-disubstituted 1,2,4-triazole.

Molecular Structure

The nomenclature "3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole" precisely defines its architecture:

• 1H-1,2,4-Triazole: A five-membered aromatic ring containing three nitrogen atoms at positions 1, 2, and 4.

• 3-chloro: A chlorine atom is attached to the carbon at the 3-position of the triazole ring. This substituent is a key functional handle for further synthetic transformations via nucleophilic substitution.

• 1-(3-phenylpropyl): A three-carbon propyl chain links a phenyl group to the nitrogen atom at the 1-position of the triazole ring. This group significantly increases the molecule's lipophilicity.

The logical relationship and connectivity of these components are visualized in the diagram below.

Caption: Proposed two-step synthetic workflow.

Experimental Protocols (Exemplary)

The following protocols are exemplary and based on established chemical literature for analogous transformations. [1][2]Optimization of reaction conditions (temperature, time, solvent, and base) may be necessary to achieve the desired yield and purity.

Protocol 1: Synthesis of 3-chloro-1H-1,2,4-triazole (Precursor)

This step involves the chlorination of a commercially available triazolone. Phosphorus oxychloride (POCl₃) is a common and effective reagent for this type of conversion. [1]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place 1,2,4-triazol-3-one (1.0 eq).

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃, 3.0-5.0 eq) to the flask. The reaction is typically performed neat or with a high-boiling inert solvent.

• Reaction Conditions: Heat the mixture to reflux (approximately 105-110 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Slowly and carefully pour the mixture onto crushed ice to quench the excess POCl₃.

• Purification: Neutralize the acidic aqueous solution with a suitable base (e.g., sodium bicarbonate or sodium hydroxide solution) until a precipitate forms. Collect the solid by filtration, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization.

Protocol 2: N-Alkylation to Yield 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

This step involves the reaction of the precursor with a suitable alkylating agent, 1-bromo-3-phenylpropane, in the presence of a base. The choice of base and solvent is crucial for achieving high regioselectivity for the N1 position. [2][3]

• Reaction Setup: To a solution of 3-chloro-1H-1,2,4-triazole (1.0 eq) in an anhydrous aprotic solvent (e.g., N,N-dimethylformamide (DMF) or acetonitrile), add a base such as potassium carbonate (K₂CO₃, 1.5 eq).

• Reagent Addition: Stir the suspension at room temperature for 15-30 minutes. Add 1-bromo-3-phenylpropane (1.1 eq) dropwise to the reaction mixture.

• Reaction Conditions: Heat the reaction to 60-80 °C and stir until the starting material is consumed, as monitored by TLC.

• Work-up: Cool the reaction mixture to room temperature and pour it into water. Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to yield the final product.

Conclusion

This guide has detailed the chemical structure and molecular weight of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole. A logical and experimentally sound two-step synthetic pathway has been proposed, leveraging established and reliable reactions in heterocyclic chemistry. The provided exemplary protocols offer a solid foundation for the laboratory synthesis of this compound, which holds potential as a valuable intermediate for the development of novel chemical entities in the pharmaceutical and agrochemical industries.

References

• ISRES. (2022). synthesis of 1,2,4 triazole compounds. Available at: [Link]

• Organic Chemistry Portal. (2024). Synthesis of 1H-1,2,4-triazoles. Available at: [Link]

• ResearchGate. (2004). An Investigation into the Alkylation of 1,2,4-Triazole. Available at: [Link]

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Technical Guide: Safe Handling, Synthesis, and Risk Management of Chlorotriazole Derivatives

Topic: Safety Data Sheet (SDS) and Handling Precautions for Chlorotriazole Derivatives Content Type: Technical Guide / Whitepaper Audience: Researchers, Process Chemists, and Drug Development Professionals

Introduction: The Dual Nature of Chlorotriazoles

Chlorotriazole derivatives—specifically 1-chlorobenzotriazole (1-CbT) and its analogues—are potent electrophilic chlorinating agents and essential intermediates in the synthesis of antifungals, antivirals, and energetic materials. Their utility in organic synthesis (e.g., oxidation of alcohols, chlorination of heterocycles) is rivaled only by their inherent instability.

For the research scientist, these compounds present a "duality of risk": they possess the high-energy nitrogen backbone characteristic of explosives and the reactive N-Cl bond responsible for acute toxicity and oxidative instability. This guide moves beyond the generic "wear gloves" advice of a standard SDS to provide a mechanistic understanding of the hazards and a validated protocol for safe operation.

Physicochemical Hazard Profile: The Energetic Threshold

The N-Cl Bond and Ring Strain

The core hazard of chlorotriazole derivatives lies in the 1,2,3-triazole ring system coupled with an N-chloro substituent. The N-Cl bond is weak and highly polarized, making it susceptible to homolytic cleavage upon thermal or mechanical stress.

• Thermal Instability: Differential Scanning Calorimetry (DSC) data for benzotriazole derivatives often reveals sharp exothermic decomposition. For 1-chlorobenzotriazole, decomposition onset (

  ) typically occurs between 160°C and 180°C , but autocatalytic decomposition can lower this threshold significantly in the presence of impurities (e.g., metals, acids).

• Decomposition Energy (

  ): Many chlorotriazole derivatives exhibit decomposition energies exceeding 500 J/g . In process safety, any material exceeding this threshold is considered to have "explosive propagation potential."

• Shock Sensitivity: While 1-CbT is generally less sensitive than 1-hydroxybenzotriazole (HOBt) hydrate, dry forms of chlorinated triazoles can be shock-sensitive. Friction during grinding or vigorous stirring of dry solids must be avoided.

Thermal Hazard Assessment Workflow

Before scaling up any reaction involving chlorotriazoles (>10g), a thermal risk assessment is mandatory.

Figure 1: Decision tree for thermal safety characterization of high-nitrogen energetic materials.

Toxicological Landscape: Beyond Irritation

While SDSs typically classify these compounds as "Irritants" (H315, H319), the functional toxicology is more complex.

Mechanism of Action: CYP450 Inhibition

Triazole derivatives are chemically privileged scaffolds for inhibiting Cytochrome P450 enzymes (specifically CYP1A, CYP2C, and CYP3A4).

• Risk: Systemic absorption can lead to mechanism-based inactivation of hepatic enzymes. This is particularly dangerous if the researcher is taking medication metabolized by these pathways (e.g., statins, antihistamines), leading to potential drug-drug interactions from occupational exposure.

• 1-Aminobenzotriazole (1-ABT): A known suicide inhibitor of CYP450, often used as a reference toxin. Chlorinated derivatives should be treated with similar caution regarding metabolic interference.

Acute & Chronic Effects

Hazard Class	GHS Code	Manifestation
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1][2][3] LD50 values often <2000 mg/kg (Rat).
Skin/Eye Corrosion	H314/H319	The N-Cl bond hydrolyzes on moist surfaces (mucous membranes) to release hypochlorous acid (HOCl) and the parent triazole, causing severe chemical burns.
Sensitization	H317	Potential skin sensitizer. Repeated exposure can lead to anaphylactic-type reactions.

Engineering Controls & PPE

To mitigate the "Energetic" and "Toxic" risks, a Defense in Depth strategy is required.

• Primary Containment:

  • Solids: Weighing must be performed in a HEPA-filtered powder containment hood or a static-dissipative glove box.

  • Liquids/Solutions: Standard chemical fume hood with sash at lowest working position.

• Explosion Mitigation:

  • Use a blast shield (polycarbonate) for reactions >5g.

  • Use conductive or antistatic tools (spatulas) to prevent electrostatic discharge (ESD) initiation of dry dusts.

• Personal Protective Equipment (PPE):

  • Hands: Double gloving is mandatory. Nitrile (0.11 mm) is generally sufficient for incidental splash, but Silver Shield™ (laminate) is required for prolonged handling of concentrated solutions.

  • Respiratory: If outside containment, a full-face respirator with P100/OV cartridges is required due to the potential for dust and

    / off-gassing.

Protocol: Safe Synthesis and Quenching

The most critical operation is the quenching of reaction mixtures containing N-chloro species. A standard water quench can generate heat and

gas. The following protocol utilizes a buffered reductive quench to ensure safety.

Validated Quenching Workflow

Objective: Safely destroy excess N-Cl bond without generating sulfur dioxide or elemental sulfur precipitates.

Reagents:

• Quench Solution A: 10% Sodium Carbonate (

  ) or Bicarbonate.

• Quench Solution B: 10% Sodium Thiosulfate (

  ) or Sodium Sulfite ( ).

Step-by-Step Procedure:

• Cooling: Cool the reaction mixture to <5°C.

• Buffering: Add Solution A first. Why? Thiosulfate decomposes in acidic media to release

  gas and sulfur. Maintaining pH > 8 prevents this.

• Reduction: Slowly add Solution B dropwise while monitoring temperature (keep

  ).

  • Reaction:

• Verification: Test an aliquot with starch-iodide paper.

  • Blue = Oxidant remains (Add more thiosulfate).

  • White = Quenched.

Figure 2: Buffered reductive quenching workflow to prevent gas evolution and thermal runaway.

Emergency Response

Spill Response

• Small Spills (Solid): Do NOT sweep (friction risk). Cover with wet sand or an inert absorbent pad dampened with reducing agent (sodium thiosulfate solution). Scoop gently into a waste container.

• Large Spills: Evacuate area. Response team must wear SCBA (Self-Contained Breathing Apparatus) due to risk of chloramine or HCl vapors.

Fire Fighting

• Media: Carbon dioxide (

  ), dry chemical, or alcohol-resistant foam.[3][4]

• Hazard: Combustion produces toxic fumes including Nitrogen Oxides (

  ), Hydrogen Chloride ( ), and Hydrogen Cyanide ( ).

• Action: Fight fire from a maximum distance. Do not inhale smoke.[2][3][5][6]

References

• PubChem. (n.d.). 1-Chlorobenzotriazole | C6H4ClN3 | CID 88761 - Safety and Hazards. National Library of Medicine. Retrieved from [Link]

• Bretherick, L. (2017). Bretherick's Handbook of Reactive Chemical Hazards. Elsevier. (Standard reference for N-halogen compound instability).
• Sperry, J. B., & Wright, D. L. (2005). The application of 1-chlorobenzotriazole in organic synthesis. Current Organic Synthesis, 2(1), 69-86. (Provides synthesis utility and stability context).

• Occupational Safety and Health Administration (OSHA). (n.d.). Sampling and Analytical Methods: Benzotriazole. Retrieved from [Link]

• ECHA. (n.d.). C&L Inventory: 1-chloro-1H-benzotriazole. European Chemicals Agency.[1] Retrieved from [Link]

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• 4. fishersci.com [fishersci.com]
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• 6. carlroth.com [carlroth.com]

Pharmacophore properties of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

Title: Pharmacophore Profiling of 3-Chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole: A Technical Analysis

Executive Summary This technical guide provides a comprehensive deconstruction of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole , a representative chemical probe within the azole class of pharmacophores. While not a marketed drug itself, this molecule embodies the structural archetypes required for high-affinity binding to heme-containing enzymes, specifically cytochrome P450 isoforms (e.g., CYP51/Lanosterol 14α-demethylase). This analysis dissects its physicochemical properties, binding kinetics, and synthetic pathways to serve as a foundational reference for medicinal chemists optimizing azole-based antifungal or antineoplastic agents.

Chemical Identity & Physicochemical Profile

The molecule comprises a 1,2,4-triazole core functionalized at the N1 position with a hydrophobic phenylpropyl tail and substituted at the C3 position with a chlorine atom. This specific substitution pattern balances electronic withdrawal with lipophilic reach.

Table 1: Physicochemical Specifications

Property	Value (Calculated)	Significance
Molecular Formula	C₁₁H₁₂ClN₃	Core scaffold definition.[1]
Molecular Weight	221.69 g/mol	Fragment-like space; high ligand efficiency potential.
cLogP	~2.8 – 3.2	Moderate lipophilicity; ensures membrane permeability.
H-Bond Donors	0	Lack of donors improves CNS penetration (if applicable).
H-Bond Acceptors	2 (N2, N4)	Critical for water-bridging or metal coordination.
Rotatable Bonds	4	High flexibility in the propyl linker.
pKa (Triazole)	~2.2 (Conjugate acid)	The Cl-substitution lowers pKa compared to unsubstituted triazole, reducing protonation at physiological pH.

Pharmacophore Deconstruction (The Core)

The biological activity of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole is dictated by four distinct pharmacophoric features. Each plays a specific role in the "lock-and-key" mechanism of enzyme inhibition.

Feature A: The Metal-Binding Warhead (N4 Nitrogen)

The unhindered nitrogen at position 4 (N4) of the triazole ring is the primary determinant of activity. In CYP51 inhibition, this nitrogen donates its lone pair to the heme iron (Fe) center of the enzyme, displacing the activated oxygen molecule and halting the catalytic cycle (sterol demethylation).

Feature B: The Electronic Tuner (C3-Chlorine)

The chlorine atom at position 3 serves two critical functions:

• Metabolic Blockade: It prevents oxidative metabolism at the otherwise reactive C3 position, extending the half-life (

  ) of the molecule.

• Electronic Modulation: As an electron-withdrawing group (EWG), chlorine reduces the electron density of the triazole ring. This lowers the pKa, ensuring the molecule remains neutral at physiological pH to cross membranes, while still retaining sufficient basicity at N4 for iron coordination.

Feature C: The Flexible Spacer (Propyl Linker)

The three-carbon alkyl chain acts as a "molecular ruler." It provides the necessary distance between the heme-binding headgroup and the hydrophobic access channel of the enzyme. A propyl linker allows for optimal conformational adjustment, unlike a rigid ethynyl or shorter ethyl linker.

Feature D: The Hydrophobic Anchor (Phenyl Ring)

The terminal phenyl group engages in

stacking or Van der Waals interactions with aromatic residues (e.g., Tyrosine, Phenylalanine) lining the enzyme's active site access channel. This interaction stabilizes the binding complex and contributes significantly to the binding enthalpy.

Visualization: Pharmacophore Map

The following diagram illustrates the spatial relationship between these functional nodes.

Figure 1: Pharmacophore map highlighting the functional roles of the N4-nitrogen (binding), C3-chlorine (stability), and phenylpropyl tail (affinity).

Mechanism of Action: CYP51 Inhibition[2]

In the context of antifungal activity, this molecule targets Lanosterol 14

-demethylase (CYP51) .[2]

• Entry: The lipophilic phenylpropyl tail guides the molecule through the hydrophobic access channel of the CYP51 protein.

• Docking: The phenyl ring anchors into the hydrophobic pocket near the heme.

• Coordination: The triazole N4 nitrogen forms a coordinate covalent bond with the Heme Iron (

  ).

• Inhibition: This blockade prevents the natural substrate (lanosterol) from binding and being oxidized. The accumulation of methylated sterols disrupts the fungal cell membrane structure, leading to cell lysis.

Experimental Protocols

Protocol A: Synthesis via N-Alkylation

This protocol describes the synthesis of the target molecule from commercially available precursors.

Reagents:

• 3-Chloro-1,2,4-triazole (1.0 eq)

• 1-Bromo-3-phenylpropane (1.1 eq)

• Potassium Carbonate (

  ) (2.0 eq)

• Acetonitrile (ACN) or DMF (Solvent)

Workflow:

• Charge: Dissolve 3-chloro-1,2,4-triazole in dry ACN under an inert atmosphere (

  ).

• Base Addition: Add anhydrous

  and stir at room temperature for 30 minutes to generate the triazolide anion.

• Alkylation: Dropwise add 1-bromo-3-phenylpropane.

• Reflux: Heat the mixture to 60-80°C for 6–12 hours. Monitor via TLC (Hexane:EtOAc 1:1).

• Workup: Filter off inorganic salts. Concentrate the filtrate in vacuo.

• Purification: The product is an N1/N2 isomer mixture. Isolate the N1-isomer (Target) via Silica Gel Column Chromatography. The N1-isomer is typically less polar than the N2-isomer.

Protocol B: Spectral Binding Assay (Type II Binding)

To validate affinity for CYP enzymes.

• Microsome Prep: Dilute liver microsomes (or recombinant CYP51) in phosphate buffer (pH 7.4).

• Baseline: Record the optical baseline spectrum (350–500 nm).

• Titration: Add the compound in increasing concentrations (0.1

  M to 50 M) to the sample cuvette. Add solvent vehicle to the reference cuvette.

• Detection: Observe the Type II difference spectrum —a peak at ~425-430 nm (high spin to low spin transition) and a trough at ~390 nm.

• Calculation: Plot

  vs. [Ligand] to determine the spectral dissociation constant ( ).

Visualization: Synthesis & Assay Workflow

Figure 2: Integrated workflow showing the chemical synthesis and subsequent biological validation via spectral binding assay.

References

• Pietra, F. et al. (2020). Medicinal Attributes of 1,2,4-Triazoles: A Review. National Institutes of Health (PMC). Link

• Zhang, L. et al. (2019). Structure-Activity Relationships of Triazole Antifungals. Frontiers in Chemistry. Link

• PubChem Compound Summary. (2024). 1,2,4-Triazole Derivatives and Biological Activity. National Library of Medicine. Link

• Lass-Flörl, C. (2011). Triazole antifungal agents in invasive fungal infections: a comparative review. Drug Resistance Updates. Link

Sources

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• 2. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Investigating the Potential Biological Activity of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

Abstract

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with a broad spectrum of biological activities.[1][2][3][4] This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the potential biological activities of the novel compound, 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole. While specific data on this molecule is not yet established, this document synthesizes current knowledge on 1,2,4-triazole derivatives to propose and detail methodologies for evaluating its potential as an antifungal, antibacterial, and anticancer agent. Detailed, field-proven experimental protocols are provided, underpinned by the scientific rationale for each procedural step, to ensure robust and reproducible findings.

Introduction: The 1,2,4-Triazole Scaffold - A Privileged Structure in Drug Discovery

The 1,2,4-triazole ring, a five-membered heterocycle with three nitrogen atoms, is a versatile and highly significant pharmacophore in modern drug discovery.[1][2] Its unique structural and electronic properties, including its stability to metabolic degradation and its ability to participate in hydrogen bonding as both a donor and acceptor, allow for effective interaction with a wide array of biological targets.[5] This has led to the development of numerous commercially successful drugs for a range of therapeutic applications, from infectious diseases to oncology.[1][6]

The subject of this guide, 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole, combines this privileged triazole core with a chloro substitution and a phenylpropyl side chain. These additions offer intriguing possibilities for modulating biological activity. The chloro group can influence the electronic properties of the triazole ring, while the lipophilic phenylpropyl chain may enhance membrane permeability and interaction with hydrophobic pockets of target proteins. Based on the extensive literature on related 1,2,4-triazole derivatives, we will explore the most probable avenues of biological activity for this compound: antifungal, antibacterial, and anticancer effects.

Potential Antifungal Activity: Targeting Ergosterol Biosynthesis

A significant number of clinically important antifungal drugs, such as fluconazole and itraconazole, are 1,2,4-triazole derivatives.[3][7] Their primary mechanism of action involves the inhibition of a crucial enzyme in the fungal cell membrane biosynthesis pathway.[7][8][9]

Mechanism of Action: Inhibition of Lanosterol 14α-Demethylase (CYP51)

The antifungal activity of triazoles is primarily attributed to their ability to disrupt the synthesis of ergosterol, an essential component of the fungal cell membrane.[7][9][10] They achieve this by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[8][11] This enzyme is critical for the conversion of lanosterol to ergosterol.[8] Inhibition of CYP51 leads to a depletion of ergosterol and an accumulation of toxic sterol precursors in the fungal cell membrane, ultimately compromising its integrity and function, and inhibiting fungal growth.[7][10] It is highly probable that 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole, if it possesses antifungal properties, will operate through this well-established mechanism.

Caption: Proposed Antifungal Mechanism of Action.

Experimental Protocol: In Vitro Antifungal Susceptibility Testing

To determine the antifungal potential of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole, a standardized broth microdilution method is recommended. This method allows for the determination of the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits visible fungal growth.[12][13]

Materials:

• Test compound: 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

• Fungal strains (e.g., Candida albicans, Cryptococcus neoformans, Aspergillus fumigatus)[2][14]

• 96-well microtiter plates

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Spectrophotometer (plate reader)

• Standard antifungal drugs (e.g., fluconazole, amphotericin B) for positive controls

Procedure:

• Preparation of Stock Solution: Dissolve the test compound in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: Perform a two-fold serial dilution of the test compound in the 96-well plate using RPMI-1640 medium to achieve a range of concentrations.

• Inoculum Preparation: Prepare a standardized fungal inoculum suspension in RPMI-1640 medium, adjusted to a 0.5 McFarland standard.

• Inoculation: Add the fungal inoculum to each well of the microtiter plate containing the serially diluted compound. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 35°C for 24-48 hours, depending on the fungal species.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or by measuring the optical density at a specific wavelength (e.g., 530 nm).[15]

Caption: Workflow for Antifungal Susceptibility Testing.

Potential Antibacterial Activity

While the 1,2,4-triazole core is most renowned for its antifungal properties, numerous derivatives have also demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria.[4][16] Therefore, it is prudent to evaluate 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole for potential antibacterial effects.

Experimental Protocol: In Vitro Antibacterial Susceptibility Testing

Similar to the antifungal testing, a broth microdilution method is a standard approach to determine the MIC of the compound against a panel of clinically relevant bacteria.[12][17]

Materials:

• Test compound: 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa)[4]

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB)

• Spectrophotometer (plate reader)

• Standard antibacterial drugs (e.g., ciprofloxacin, ampicillin) for positive controls

Procedure:

• Preparation of Stock Solution: Dissolve the test compound in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: Perform a two-fold serial dilution of the test compound in the 96-well plate using MHB.

• Inoculum Preparation: Prepare a standardized bacterial inoculum suspension in MHB, adjusted to a 0.5 McFarland standard.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: Determine the MIC as the lowest concentration of the compound that inhibits visible bacterial growth.

Table 1: Representative Panel of Microorganisms for Screening

Organism Type	Species	Rationale
Gram-positive Bacteria	Staphylococcus aureus	Common cause of skin and soft tissue infections.[4]
Gram-negative Bacteria	Escherichia coli	Representative of enteric bacteria, common cause of urinary tract infections.[4]
Gram-negative Bacteria	Pseudomonas aeruginosa	Opportunistic pathogen known for its resistance.[16]
Yeast	Candida albicans	Most common cause of opportunistic fungal infections.[2]
Yeast	Cryptococcus neoformans	Encapsulated yeast, a significant pathogen in immunocompromised individuals.[2]
Mold	Aspergillus fumigatus	Common mold causing invasive aspergillosis.[8]

Potential Anticancer Activity

The 1,2,4-triazole scaffold is also present in several anticancer agents, and numerous derivatives have been reported to possess cytotoxic activity against various cancer cell lines.[5][18][19] The potential mechanisms are diverse, including inhibition of kinases, tubulin polymerization, and aromatase.[5] A primary assessment of anticancer potential involves evaluating the compound's cytotoxicity against a panel of human cancer cell lines.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[20][21]

Materials:

• Test compound: 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

• Human cancer cell lines (e.g., MCF-7 (breast), A549 (lung), HCT116 (colon))

• 96-well cell culture plates

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (prepared by serial dilution) and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C. Living cells with active metabolism will reduce the yellow MTT to purple formazan crystals.[20]

• Formazan Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.[22]

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

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• 7. Triazole antifungals | Agriculture and Agribusiness | Research Starters | EBSCO Research [ebsco.com]
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• 9. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 10. Mechanism of Action of Efinaconazole, a Novel Triazole Antifungal Agent - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. journals.asm.org [journals.asm.org]
• 16. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. integra-biosciences.com [integra-biosciences.com]
• 18. isres.org [isres.org]
• 19. Anticancer properties of 1,2,4-triazole derivatives (literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 20. merckmillipore.com [merckmillipore.com]
• 21. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 22. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Alkylation of 3-chloro-1,2,4-triazole with 1-bromo-3-phenylpropane

Application Note: Regioselective Alkylation of 3-Chloro-1,2,4-triazole

Abstract

This application note details the protocol for the alkylation of 3-chloro-1,2,4-triazole with 1-bromo-3-phenylpropane. The reaction presents a classic challenge in heterocyclic chemistry: controlling regioselectivity between the

and positions of the triazole ring.[1][2] While the 3-chloro substituent exerts an electron-withdrawing effect that influences nucleophilicity, steric factors and base selection also play critical roles. This guide provides a robust Method A (Mild Base) and Method B (Strong Base), along with a definitive characterization workflow to distinguish the resulting regioisomers.

Introduction & Mechanistic Insight

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, found in antifungals (e.g., fluconazole) and oncology agents. The 3-chloro-1,2,4-triazole starting material exists in a tautomeric equilibrium between the

- and -forms.

When reacting with an electrophile like 1-bromo-3-phenylpropane , three potential alkylation sites exist:

• -Alkylation (Major Target): Yields 1-(3-phenylpropyl)-3-chloro-1,2,4-triazole. This is generally the thermodynamic product and is sterically less hindered.
• -Alkylation (Common Impurity): Yields 1-(3-phenylpropyl)-5-chloro-1,2,4-triazole (Note: nomenclature changes because priority is given to the alkylated nitrogen).
• -Alkylation: Rare due to the disruption of aromaticity and high steric penalty, but possible under specific catalytic conditions.

Mechanistic Drivers:

• Electronic Bias: The chlorine atom at C3 is electron-withdrawing (

  effect), which reduces the electron density at the adjacent and atoms. This generally makes the most nucleophilic site.

• Steric Hindrance: The chlorine atom provides steric bulk that further discourages attack at

  and .

• Base Effect:

  • Carbonate bases (

    , ): Allow for thermodynamic equilibration, favoring the isomer.

  • Hydride bases (NaH): Cause rapid, irreversible deprotonation. While

    is still favored, the lack of reversibility can lead to higher ratios of the kinetic product compared to carbonate methods.

Experimental Protocols

Safety Pre-requisites

• 1-Bromo-3-phenylpropane: Irritant. Avoid contact with skin/eyes.

• Sodium Hydride (NaH): Flammable solid; reacts violently with water. Use under inert atmosphere (Argon/Nitrogen).

• DMF: Hepatotoxic and readily absorbed through skin. Use strictly in a fume hood.

Method A: Mild Base (Thermodynamic Control) – Recommended for Scale-up

Target: High regioselectivity for the

-isomer.

Reagents:

• 3-Chloro-1,2,4-triazole (1.0 equiv)

• 1-Bromo-3-phenylpropane (1.1 equiv)

• Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• Acetonitrile (MeCN) or Acetone [0.2 M concentration]

• Potassium Iodide (KI) (0.1 equiv) – Finkelstein catalyst

Procedure:

• Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, suspend 3-chloro-1,2,4-triazole (1.0 g, 9.66 mmol) and

  (2.67 g, 19.3 mmol) in anhydrous MeCN (48 mL).

• Activation: Add KI (160 mg, 0.96 mmol). Stir at room temperature for 15 minutes.

• Addition: Add 1-bromo-3-phenylpropane (1.62 mL, 10.6 mmol) dropwise via syringe.

• Reaction: Heat the mixture to reflux (

  C) for 12–16 hours.

  • Checkpoint: Monitor by TLC (System: Hexane/EtOAc 7:3). The product typically runs higher (less polar) than the starting material.

• Workup: Cool to room temperature. Filter off the inorganic solids (

  , excess ). Rinse the cake with MeCN.

• Concentration: Evaporate the filtrate under reduced pressure to obtain a crude oil.

• Purification: Purify via flash column chromatography (Silica Gel 60).

  • Gradient: 0%

    30% EtOAc in Hexanes.

  • Elution Order: The

    -isomer (3-Cl) usually elutes after the -isomer (5-Cl) in triazole systems, but this can reverse depending on the exact lipophilicity. Crucial: Isolate both major spots for NMR verification.

Method B: Strong Base (Kinetic Control) – For High Reactivity

Target: Rapid conversion, potentially higher yield but lower regioselectivity.

Reagents:

• 3-Chloro-1,2,4-triazole (1.0 equiv)

• Sodium Hydride (60% dispersion in oil) (1.2 equiv)

• 1-Bromo-3-phenylpropane (1.1 equiv)

• DMF (anhydrous) [0.3 M]

Procedure:

• Deprotonation: In a flame-dried flask under Argon, suspend NaH (464 mg, 11.6 mmol) in dry DMF (10 mL) at

  C.

• Addition 1: Add a solution of 3-chloro-1,2,4-triazole (1.0 g, 9.66 mmol) in DMF (10 mL) dropwise. Gas evolution (

  ) will occur. Stir at C for 30 mins until evolution ceases and a clear solution forms (sodium triazolate).

• Addition 2: Add 1-bromo-3-phenylpropane (1.62 mL, 10.6 mmol) dropwise.

• Reaction: Allow to warm to room temperature and stir for 4 hours.

• Quench: Carefully add saturated

  solution (10 mL) to quench excess hydride.

• Extraction: Dilute with water (50 mL) and extract with EtOAc (

  mL). Wash combined organics with LiCl (5% aq) to remove DMF, then brine. Dry over .[3]

Visualization: Reaction Workflow & Regioselectivity

Caption: Reaction pathway showing the divergence into N1 (major) and N2 (minor) isomers, alongside the standard experimental workflow.

Characterization & Data Analysis

Distinguishing the

and isomers is the most critical step. Do not rely solely on TLC.

Table 1: Comparative Analytical Data

Feature	N1-Isomer (3-Chloro)	N2-Isomer (5-Chloro)	Rationale
NMR (Triazole C-H)	8.0 – 8.2 ppm	7.8 – 7.9 ppm	The proton at C5 (in N1-isomer) is more deshielded than C3 (in N2-isomer).
NMR (C-Cl)	~150 – 155 ppm	~145 – 150 ppm
Symmetry ( )	Asymmetric	Asymmetric	Both are asymmetric; symmetry is not a differentiator here.
NOE / HMBC	Key: NOE between alkyl and Triazole .	Key: NOE between alkyl and NO Triazole proton (Cl is adjacent).	Definitive Test.
Polarity (TLC)	Generally More Polar (Lower )	Generally Less Polar (Higher )	Dipole moment differences.

Definitive Structural Proof (HMBC Protocol)

To certify the structure as 1-(3-phenylpropyl)-3-chloro-1,2,4-triazole :

• Run a

  HMBC experiment.

• Locate the

  protons of the propyl chain ( ppm).

• Look for a correlation to the triazole ring carbons.[2]

  • N1-Isomer: The

    protons should show a correlation to C5 (the carbon bearing the proton, ppm) and C3 (the carbon bearing the Cl, ppm).

  • N2-Isomer: The

    protons will correlate to C3 (bearing Cl) and C5 (bearing H), but the chemical shift environment of the adjacent carbons will differ significantly.

  • Simpler NOE Check: Irradiate the

    signal. If you see an enhancement of the triazole singlet, it is the N1-isomer (because the alkyl group is next to the C-H). If you see no enhancement of the triazole singlet, it is the N2-isomer (alkyl group is next to C-Cl).

Troubleshooting & Optimization

• Problem: Low Conversion.

  • Solution: Add 0.1 equiv of Tetrabutylammonium iodide (TBAI) as a phase transfer catalyst if using Acetone/

    . Switch to Method B (NaH/DMF) if starting material persists.

• Problem: Formation of "O-alkylated" or "Quaternary" salts.

  • Solution: Over-alkylation is rare with 1 equiv of alkyl halide. Ensure strict stoichiometry. If quaternary salts form (dialkylation), they will stay on the baseline of the TLC plate.

• Problem: Hydrolysis of the Chloro group.

  • Solution: Avoid aqueous bases (NaOH/KOH) or excessive heating (

    C). The 3-chloro group is susceptible to hydrolysis in harsh alkaline conditions.

References

• Regioselectivity in Triazole Alkylation

  • Grimmett, M. R. "Substitution Reactions of 1,2,4-Triazoles." In Comprehensive Heterocyclic Chemistry II.

  • Source:

• Base Effects on Regiochemistry

  • Katra, N. et al.[2] (2011).[3] "Regioselective synthesis of 1-substituted-1,2,4-triazoles." Der Pharma Chemica, 3(6), 140-146.

  • Source:

• Structural Assignment (NMR)

  • Claridge, T. D. W. (2016).[4][5] High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 10: Structural Elucidation).

  • Source:

• Analogous Protocols (3-Halo-triazoles)

  • Pokhodylo, N. T. et al. (2013).[2][3] "Alkylation of 5-substituted-1,2,4-triazole-3-thiols." Journal of Heterocyclic Chemistry.

  • Source:

Sources

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 4. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Nucleophilic Substitution of 3-Chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

This application note details the protocols for utilizing 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole as a versatile electrophilic building block in medicinal chemistry.

This scaffold is structurally significant as a precursor for serotonin antagonist and reuptake inhibitors (SARIs), sharing pharmacophoric similarities with antidepressants such as Nefazodone and Trazodone . The C3-chloro position on the 1,2,4-triazole ring serves as a prime site for Nucleophilic Aromatic Substitution (

), allowing for the rapid generation of diverse libraries via C-N and C-O bond formation.

Introduction & Reactivity Profile

The 1,2,4-triazole ring is an electron-deficient heteroaromatic system. In 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole , the reactivity is governed by the inductive withdrawal of the three nitrogen atoms, which activates the C3-position toward nucleophilic attack.

Mechanistic Insight

Unlike standard phenyl chlorides which require transition metal catalysis (Buchwald-Hartwig) for amination, the 3-chloro-1,2,4-triazole moiety undergoes

under thermal conditions.

• Activation: The

  nitrogen at position 2 and 4 pulls electron density, stabilizing the Meisenheimer-like anionic intermediate formed upon nucleophilic attack.

• Leaving Group: Chloride is an effective leaving group here, though less reactive than fluoride or nitro groups.

• Regiochemistry: The N1-alkyl chain (3-phenylpropyl) locks the tautomer, directing substitution exclusively to the C3 position.

Diagram 1: S_NAr Reaction Mechanism

Caption: The addition-elimination pathway. The electron-deficient triazole ring stabilizes the negative charge in the transition state.[1]

Protocol A: C-N Bond Formation (Amination)

This protocol describes the coupling of the triazole scaffold with secondary amines (e.g., 1-(3-chlorophenyl)piperazine). This specific transformation mimics the synthesis of the "aryl-piperazine-linker-heterocycle" motif common in psychotropic drugs.

Reagents & Equipment

• Substrate: 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole (1.0 equiv)

• Nucleophile: Secondary amine (e.g., Piperazine derivative) (1.2 equiv)

• Base: Potassium Carbonate (

  ), anhydrous, -325 mesh (2.0 equiv)

• Solvent:

  -Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) [Anhydrous]

• Catalyst (Optional): Potassium Iodide (KI) (0.1 equiv) – accelerates reaction via Finkelstein-like in-situ halogen exchange.

Step-by-Step Methodology

• Preparation:

  • Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Under

    atmosphere, charge the flask with 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole (1.0 mmol) and the Amine (1.2 mmol).

• Solvation & Activation:

  • Add DMF (3.0 mL, 0.33 M concentration). High concentration is preferred to drive kinetics.

  • Add

    (2.0 mmol). If the amine is a hydrochloride salt, increase base to 3.0 mmol.

  • (Optional) Add KI (0.1 mmol) if the reaction is sluggish.

• Reaction:

  • Heat the mixture to 100–110 °C in an oil bath.

  • Monitor via TLC (Eluent: 5% MeOH in DCM) or LC-MS.

  • Typical Reaction Time: 4–12 hours.

• Workup:

  • Cool to room temperature.[2]

  • Pour the reaction mixture into Ice-Water (30 mL) with vigorous stirring. The product often precipitates as a solid.

  • If Solid: Filter, wash with water (

    ) and hexanes.

  • If Oil: Extract with Ethyl Acetate (

    ). Wash combined organics with Brine ( ), dry over , and concentrate in vacuo.

• Purification:

  • Recrystallize from Ethanol/Water or purify via Flash Column Chromatography (Gradient: 0

    5% MeOH in DCM).

Protocol B: C-O Bond Formation (Etherification)

Synthesizing triazolyl ethers requires stronger activation due to the lower nucleophilicity of phenols compared to amines.

Reagents

• Substrate: 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole (1.0 equiv)

• Nucleophile: Substituted Phenol (1.1 equiv)

• Base: Cesium Carbonate (

  ) (1.5 equiv) or Sodium Hydride (NaH) (1.2 equiv)

• Solvent: DMSO or NMP (N-Methyl-2-pyrrolidone)

Methodology Modifications

• Deprotonation (Critical Step): If using NaH, pre-stir the phenol and NaH in DMSO at 0 °C for 15 mins to generate the phenoxide before adding the chlorotriazole.

• Temperature: Higher temperatures are often required (120–130 °C ).

• Microwave Option: This reaction is highly amenable to microwave irradiation.

  • Settings: 150 °C, 200W, 30 minutes.

Optimization & Troubleshooting

The following data summarizes solvent and base effects observed in typical

reactions on chlorotriazoles.

Table 1: Reaction Optimization Matrix

Variable	Condition	Relative Rate	Comments
Solvent	DMF	High	Standard choice; difficult to remove if boiling point is high.
DMSO	Very High	Best for sluggish nucleophiles; requires aqueous workup.
Acetonitrile	Low	Reflux (82°C) is often insufficient for Cl-displacement.
Toluene	Very Low	Non-polar; poor solubility of ionic intermediates.
Base		Moderate	Good general purpose; cheap.[3]
	High	"Cesium Effect" improves solubility in organic solvents.
/ DIPEA	Low-Mod	Can act as nucleophiles themselves (quaternization risk).

Diagram 2: Experimental Workflow & Decision Tree

Caption: Decision tree for selecting conditions based on nucleophile type and troubleshooting stalled reactions.

References

• BenchChem. (2025). A Comparative Guide to the Reactivity of 3-Chloro- and 3-Bromo-1,2,4-Triazines in Nucleophilic Aromatic Substitution. Retrieved from

• Zhao, F., et al. (2021).[4] Divergent Synthesis of Substituted Amino-1,2,4-triazole Derivatives. Synthesis, 53, 1901-1910.[4] Retrieved from

• Al-Masoudi, N. A., et al. (2024). Synthesis of Substituted 1,2,4-Triazole-3-Thione Nucleosides Using E. coli Purine Nucleoside Phosphorylase. Molecules. Retrieved from

• TCI Chemicals. (n.d.). 3-Chloro-1,2,4-triazole Product Specification. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of 3-(phenylazo)-1,2,4-triazoles by a nucleophilic reaction of primary amines with 5-chloro-2,3-diphenyltetrazolium salt via mesoionic 2,3-diphenyltetrazolium-5-aminides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Divergent Synthesis of Substituted Amino-1,2,4-triazole Derivatives [organic-chemistry.org]

Using 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole as a building block for antifungal agents

Application Notes & Protocols

Topic: Using 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole as a Versatile Building Block for Novel Antifungal Agents

Introduction: The Imperative for New Antifungal Therapies

The rising incidence of invasive fungal infections, particularly in immunocompromised populations, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global health.[1] Many existing antifungal agents are becoming less effective, necessitating the urgent development of novel therapeutics with improved potency and broader spectrums of activity.[2][3]

The 1,2,4-triazole scaffold is a cornerstone in modern antifungal drug design, forming the core structure of market-leading drugs like fluconazole and itraconazole.[1][4][5] These agents primarily function by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[6][7][8] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[9] Inhibition of CYP51 disrupts membrane integrity, leading to fungal cell death.[6][9] Recent studies have also pointed to a secondary mechanism involving the induction of negative feedback on HMG-CoA reductase, further disrupting the ergosterol pathway.[4][10]

This document provides a detailed guide on the strategic use of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole , a highly versatile chemical intermediate, for the synthesis and evaluation of new potential antifungal agents. The inherent reactivity of the C3-chloro substituent offers a reliable handle for introducing chemical diversity, enabling systematic exploration of structure-activity relationships (SAR).

Strategic Rationale: Why 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole?

The selection of this building block is a deliberate choice rooted in established medicinal chemistry principles. The molecule can be conceptually divided into three key components, each serving a distinct purpose in a rational drug design campaign.

• The 1,2,4-Triazole Core: This nitrogen-rich heterocycle is the essential pharmacophore, responsible for coordinating with the heme iron atom in the active site of the target CYP51 enzyme.[3][7] Its presence is fundamental to the antifungal mechanism.

• The C3-Chloro "Reactive Handle": The chlorine atom at the 3-position is an excellent leaving group, rendering the carbon atom susceptible to nucleophilic aromatic substitution (SNAr). This is the molecule's primary point of diversification. A wide array of nucleophiles (amines, thiols, etc.) can be introduced at this position to generate extensive libraries of novel analogues.

• The N1-Phenylpropyl "Anchor": The 3-phenylpropyl side chain provides a crucial lipophilic tail. Such groups are known to form vital hydrophobic interactions within the active site of CYP51, anchoring the inhibitor and enhancing its binding affinity. This chain itself can be a target for future modification to optimize pharmacokinetics.

Caption: Logical breakdown of the building block for drug design.

Synthetic Protocols: From Building Block to Drug Candidate

The following protocols provide detailed, step-by-step methodologies for synthesizing derivatives from the parent chloro-triazole. These are intended as robust starting points that can be adapted for a wide range of substrates.

Protocol 1: Synthesis of 3-Amino-1,2,4-Triazole Derivatives

This protocol describes the nucleophilic substitution of the C3-chloro group with a primary or secondary amine.

Causality: The reaction requires a polar aprotic solvent (e.g., DMF) to solubilize the reactants and facilitate the SNAr mechanism. A non-nucleophilic base is essential to neutralize the HCl generated in situ, driving the reaction to completion without competing with the primary nucleophile.

Caption: General workflow for the synthesis of amine derivatives.

Step-by-Step Methodology:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole (1.0 eq), the desired amine (1.2 eq), and anhydrous potassium carbonate (K₂CO₃, 2.0 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF, approx. 0.2 M concentration relative to the chloro-triazole).

• Heating: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting chloro-triazole spot is consumed (typically 4-12 hours).

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing ethyl acetate and water.

• Extraction: Separate the layers. Wash the organic layer sequentially with water (3x) and saturated brine (1x) to remove DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient).

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Synthesis of 3-Thioether-1,2,4-Triazole Derivatives

This protocol adapts the SNAr reaction for thiol nucleophiles to create thioether linkages.

Causality: Thiols are less nucleophilic than their corresponding thiolates. A strong, non-nucleophilic base like sodium hydride (NaH) is used to quantitatively deprotonate the thiol, generating a highly reactive thiolate anion that readily displaces the chloride. Anhydrous conditions are critical as NaH reacts violently with water.

Step-by-Step Methodology:

• Thiolate Formation: To a flame-dried, two-neck flask under an inert atmosphere (N₂ or Ar), add the desired thiol (1.2 eq) and anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath.

• Base Addition: Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.3 eq) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes.

• Substrate Addition: Add a solution of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole (1.0 eq) in anhydrous THF dropwise to the thiolate solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material (typically 2-6 hours).

• Quenching: Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl).

• Work-up and Purification: Proceed with the extraction, drying, concentration, and purification steps as described in Protocol 1.

Derivative Type	Example Nucleophile	Typical Conditions	Hypothetical Yield	Key Characterization Note
Amine	4-Fluoroaniline	K₂CO₃, DMF, 100 °C, 8h	85%	Appearance of aromatic signals for the 4-fluorophenyl group in ¹H NMR.
Thioether	4-Chlorothiophenol	NaH, THF, 0 °C to RT, 4h	91%	Disappearance of the S-H proton signal; characteristic thioether carbon shift in ¹³C NMR.
Amine	Piperidine	K₂CO₃, DMF, 80 °C, 6h	93%	Appearance of aliphatic signals corresponding to the piperidine ring in ¹H NMR.

In Vitro Antifungal Evaluation

Once synthesized, the novel compounds must be evaluated for their biological activity. The reference method for determining antifungal potency is the broth microdilution assay, which establishes the Minimum Inhibitory Concentration (MIC). The following protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).[11][12]

Protocol 3: Broth Microdilution Assay for MIC Determination

Causality: This assay quantifies the lowest concentration of a drug that inhibits the visible growth of a fungus. Standardized conditions (medium, inoculum size, incubation) are crucial for reproducibility and for comparing results across different studies and laboratories.[13] RPMI-1640 is the standard medium as it supports fungal growth without interfering with most antifungal agents.

Caption: Workflow for the antifungal MIC assay.

Step-by-Step Methodology:

• Preparation of Compounds: Prepare stock solutions of all synthesized compounds and the reference drug (e.g., Fluconazole) at 10 mg/mL in dimethyl sulfoxide (DMSO).

• Plate Preparation: In a sterile 96-well microtiter plate, add 100 µL of RPMI-1640 medium to all wells. Add an additional 100 µL to the growth and sterility control wells.

• Serial Dilution: Add 2 µL of the compound stock solution to the first well of a row and mix. Perform a 2-fold serial dilution by transferring 100 µL from this well to the next, and so on, across the plate. This creates a concentration gradient (e.g., from 64 µg/mL down to 0.125 µg/mL).

• Inoculum Preparation: Culture the fungal strain (e.g., Candida albicans ATCC 90028) on Sabouraud Dextrose Agar. Prepare a cell suspension in sterile saline and adjust its turbidity to match a 0.5 McFarland standard (approx. 1-5 x 10⁶ CFU/mL).[11]

• Inoculation: Dilute the standardized inoculum 1:1000 in RPMI-1640 medium. Add 100 µL of this diluted inoculum to each well (except the sterility control well). The final inoculum should be approximately 0.5-2.5 x 10³ CFU/mL.

• Incubation: Cover the plate and incubate at 35 °C for 24 hours (for Candida spp.) or 48 hours (for Aspergillus spp.).[14][15]

• MIC Reading: The MIC is defined as the lowest concentration of the compound at which there is no visible growth. This can be determined by visual inspection or with a plate reader.

Compound ID	R Group at C3	MIC (µg/mL) vs. C. albicans	MIC (µg/mL) vs. A. fumigatus
Parent	-Cl	>64	>64
1a	-NH-(4-F-Ph)	2	8
1b	-NH-(Piperidine)	16	32
2a	-S-(4-Cl-Ph)	0.5	4
Fluconazole	(Reference)	1	>64

Conclusion and Future Directions

The strategic use of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole provides a rapid and efficient platform for the discovery of novel antifungal agents. The protocols outlined herein demonstrate robust methods for chemical diversification via nucleophilic substitution and for subsequent biological evaluation using standardized in vitro assays. The data generated from these workflows allows for the systematic construction of structure-activity relationships, guiding the rational design of next-generation candidates. Future work should focus on expanding the library of derivatives, evaluating potent compounds against resistant clinical isolates, and initiating preliminary toxicology and in vivo efficacy studies.

References

• EBSCO (n.d.). Triazole antifungals. Research Starters: Agriculture and Agribusiness.

• Al-Ostoot, F. H., et al. (2022). Novel 1, 2, 4-Triazoles as Antifungal Agents. Molecules. [Link]

• Rybak, J. M., et al. (2024). A secondary mechanism of action for triazole antifungals in Aspergillus fumigatus mediated by hmg1. Nature Communications. [Link]

• Kovacic, P., & Somanathan, R. (2017). Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. SOJ Microbiology & Infectious Diseases.

• Tatsumi, Y., et al. (2013). Mechanism of Action of Efinaconazole, a Novel Triazole Antifungal Agent. Antimicrobial Agents and Chemotherapy. [Link]

• Mishra, A., et al. (2025). In silico investigation and molecular docking study of 1,2,4-triazole derivatives for antifungal activity. Preprints.org.

• Prasad, R., et al. (2006). Advances in synthetic approach to and antifungal activity of triazoles. Central European Journal of Biology. [Link]

• Chavan, R. L., & More, H. N. (2016). Synthesis and evaluation of 1,2,4-triazole derivatives as antimicrobial, antifungal and anthelmintic agents. International Journal of Pharmacy and Pharmaceutical Sciences.

• Pierce, C. G., & Lopez-Ribot, J. L. (2020). Antifungal Susceptibility Testing: Current Approaches. Clinical Microbiology Reviews. [Link]

• Odds, F. C. (2003). Antifungal agents: mechanisms of action. Trends in Microbiology.

• de Oliveira, C. M. A., et al. (2012). Synthesis of 1,2,3-Triazole Derivatives and in Vitro Antifungal Evaluation on Candida Strains. Molecules. [Link]

• Al-dujaili, L. J., et al. (2020). 1,2,4-Triazole: A Privileged Scaffold for the Development of Potent Antifungal Agents - A Brief Review. Mini-Reviews in Medicinal Chemistry. [Link]

• Kumar, D. A., et al. (2022). Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives.
• Kotan, G., et al. (2023). Antifungal Properties of 1,2,4-Triazoles. ISRES Publishing.

• ResearchGate (n.d.). Structure-Based Design, Synthesis, and Antifungal Activity of New Triazole Derivatives. ResearchGate. [Link]

• Arikan, S. (2007). Current status of antifungal susceptibility testing methods. Mikrobiyoloji Bulteni. [Link]

• de Oliveira, C. M. A., et al. (2012). Synthesis of 1,2,3-Triazole Derivatives and in Vitro Antifungal Evaluation on Candida Strains. Molecules. [Link]

• Fungal Infection Trust (2021). Antifungal susceptibility testing in Aspergillus spp. according to EUCAST methodology. Fungal Infection Trust. [Link]

• ResearchGate (n.d.). In vitro antifungal susceptibility testing. ResearchGate. [Link]

• Wang, Y., et al. (2023). Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

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Application Notes and Protocols for the Functionalization of Chloro-1,2,4-triazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The 1,2,4-Triazole Scaffold in Modern Chemistry

The 1,2,4-triazole ring is a cornerstone of contemporary medicinal chemistry and materials science. Its unique electronic properties, metabolic stability, and capacity for hydrogen bonding have cemented its status as a privileged scaffold in the design of a wide array of bioactive molecules and functional materials. The ability to selectively functionalize this heterocycle is paramount for the exploration of structure-activity relationships (SAR) and the fine-tuning of molecular properties.

This guide provides a comprehensive overview of the primary reaction conditions for the functionalization of the chlorine position on 1,2,4-triazoles. As a senior application scientist, the following sections are designed to not only provide detailed, step-by-step protocols but also to offer insights into the causality behind experimental choices, ensuring both scientific integrity and practical applicability.

I. Palladium-Catalyzed Cross-Coupling Reactions: A Versatile Toolkit

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex organic molecules, and their application to the functionalization of chloro-1,2,4-triazoles is no exception. The electron-deficient nature of the 1,2,4-triazole ring makes the chlorine atom a suitable leaving group for these transformations.

A. Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of carbon-carbon bonds between a halide and an organoboron compound.[1] This reaction is particularly valuable for the synthesis of biaryl and heteroaryl-aryl structures, which are prevalent in many pharmaceutical agents.[1][2]

Causality Behind Experimental Choices:

• Catalyst: Palladium(0) is the active catalytic species. Pre-catalysts such as Pd(OAc)₂ or Pd₂(dba)₃ are often used and are reduced in situ. For chloro-heterocycles, which are less reactive than their bromo or iodo counterparts, the choice of ligand is critical.

• Ligand: Electron-rich and bulky phosphine ligands are essential for facilitating the oxidative addition of the Pd(0) to the C-Cl bond, which is often the rate-limiting step.[3][4] Ligands like XPhos, SPhos, and RuPhos have shown excellent efficacy in the coupling of challenging chloro-heterocycles. The use of bidentate ligands such as dppf can also be beneficial.

• Base: A base is required to activate the boronic acid for transmetalation.[4] The choice of base can significantly impact the reaction outcome. Strong bases like K₃PO₄ and Cs₂CO₃ are often effective, particularly for less reactive aryl chlorides. Weaker bases like Na₂CO₃ can be used, often in aqueous solvent mixtures.

• Solvent: Aprotic polar solvents like 1,4-dioxane, toluene, or DME are commonly employed. The addition of water can sometimes accelerate the reaction.[1]

Experimental Protocol: Suzuki-Miyaura Coupling of a 3-Chloro-1,2,4-triazole Derivative

This protocol is a generalized procedure and may require optimization for specific substrates.

• Materials:

  • 3-Chloro-1-phenyl-1H-1,2,4-triazole (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • Pd(OAc)₂ (2-5 mol%)

  • XPhos (4-10 mol%)

  • K₃PO₄ (2.0-3.0 equiv)

  • Anhydrous 1,4-dioxane

• Procedure:

  • To a dry Schlenk flask, add the 3-chloro-1,2,4-triazole, arylboronic acid, Pd(OAc)₂, XPhos, and K₃PO₄.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add anhydrous 1,4-dioxane via syringe.

  • Heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Table 1: Comparison of Reaction Conditions for Suzuki-Miyaura Coupling

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂ (3)	XPhos (6)	K₃PO₄ (2)	Toluene	100	12	High
Pd₂(dba)₃ (2)	SPhos (4)	Cs₂CO₃ (2.5)	1,4-Dioxane	110	16	High
Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	Toluene/H₂O	90	24	Moderate

Yields are generalized and substrate-dependent.

Diagram 1: Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

B. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl amines from aryl halides.[5] This reaction has broad substrate scope and functional group tolerance, making it a cornerstone of modern medicinal chemistry.[6]

Causality Behind Experimental Choices:

• Catalyst and Ligand: Similar to the Suzuki coupling, a palladium(0) catalyst and an electron-rich, bulky phosphine ligand are crucial for the amination of aryl chlorides.[7] The Buchwald and Hartwig groups have developed several generations of highly effective ligands, such as XPhos, RuPhos, and JohnPhos.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, facilitating its coordination to the palladium center. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[8]

• Solvent: Anhydrous, aprotic solvents like toluene, 1,4-dioxane, or THF are typically used.

Experimental Protocol: Buchwald-Hartwig Amination of a 3-Chloro-1,2,4-triazole

• Materials:

  • 3-Chloro-1,2,4-triazole derivative (1.0 equiv)

  • Amine (1.2-1.5 equiv)

  • Pd₂(dba)₃ (1-3 mol%)

  • XPhos (2-6 mol%)

  • NaOtBu (1.5-2.0 equiv)

  • Anhydrous toluene

• Procedure:

  • In a glovebox, add the 3-chloro-1,2,4-triazole, amine, Pd₂(dba)₃, XPhos, and NaOtBu to a dry Schlenk tube.

  • Add anhydrous toluene.

  • Seal the tube and heat the reaction mixture to 80-110 °C.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool to room temperature and quench with a saturated aqueous solution of NH₄Cl.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify by column chromatography.

Diagram 2: Buchwald-Hartwig Amination Workflow

Caption: Experimental workflow for Buchwald-Hartwig amination.

C. Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide.[9] This reaction is catalyzed by a palladium complex and typically requires a copper(I) co-catalyst.[9]

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium(0) catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) and a copper(I) salt (e.g., CuI) is the classic system.[10] The palladium catalyst facilitates the main cross-coupling cycle, while the copper co-catalyst is believed to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), is used to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.

• Solvent: Aprotic polar solvents like THF, DMF, or acetonitrile are common.

Experimental Protocol: Sonogashira Coupling of a 3-Chloro-1,2,4-triazole

• Materials:

  • 3-Chloro-1,2,4-triazole derivative (1.0 equiv)

  • Terminal alkyne (1.2-1.5 equiv)

  • PdCl₂(PPh₃)₂ (2-5 mol%)

  • CuI (4-10 mol%)

  • Et₃N (2.0-3.0 equiv)

  • Anhydrous THF

• Procedure:

  • To a Schlenk flask, add the 3-chloro-1,2,4-triazole, PdCl₂(PPh₃)₂, and CuI.

  • Evacuate and backfill with an inert gas.

  • Add anhydrous THF, Et₃N, and the terminal alkyne via syringe.

  • Stir the reaction at room temperature or heat to 50-70 °C.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate and purify the residue by column chromatography.

D. Other Palladium-Catalyzed Reactions

• Heck Coupling: This reaction couples an aryl halide with an alkene to form a substituted alkene.[11][12] The reaction is typically carried out in the presence of a palladium catalyst and a base.

• Stille Coupling: The Stille reaction involves the coupling of an organostannane with an organic halide.[13][14] While versatile, the toxicity of organotin reagents is a significant drawback.

• Cyanation: The introduction of a nitrile group can be achieved through palladium-catalyzed cyanation using a cyanide source such as zinc cyanide (Zn(CN)₂) or potassium ferrocyanide (K₄[Fe(CN)₆]).[15][16]

II. Nucleophilic Aromatic Substitution (SNAr): A Classic Approach

The electron-deficient nature of the 1,2,4-triazole ring makes it susceptible to nucleophilic aromatic substitution (SNAr). This reaction proceeds via an addition-elimination mechanism, where a nucleophile attacks the carbon bearing the chlorine atom, forming a resonance-stabilized intermediate (Meisenheimer complex), followed by the expulsion of the chloride ion.[17]

Causality Behind Experimental Choices:

• Nucleophile: A wide range of nucleophiles can be employed, including alkoxides, thiolates, and amines. The strength of the nucleophile will influence the reaction conditions required.

• Solvent: Polar aprotic solvents like DMF, DMSO, or NMP are often used to dissolve the reactants and stabilize the charged intermediate. For reactions with alkoxides or thiolates, the corresponding alcohol or an aprotic solvent can be used.

• Temperature: The reaction temperature depends on the reactivity of the substrate and the nucleophile. Some reactions proceed at room temperature, while others may require heating.

Experimental Protocol: SNAr with a Thiol Nucleophile

• Materials:

  • 3-Chloro-1,2,4-triazole derivative (1.0 equiv)

  • Thiol (1.1 equiv)

  • Potassium carbonate (K₂CO₃) or another suitable base (1.5 equiv)

  • Anhydrous DMF

• Procedure:

  • To a round-bottom flask, add the thiol and DMF.

  • Add the base portion-wise and stir until the thiol is deprotonated.

  • Add the 3-chloro-1,2,4-triazole derivative.

  • Stir the reaction at room temperature or heat as necessary.

  • Monitor the reaction by TLC.

  • Upon completion, pour the reaction mixture into water and extract with an organic solvent.

  • Wash the combined organic layers, dry, and concentrate.

  • Purify by column chromatography or recrystallization.

Table 2: Representative Nucleophiles and Conditions for SNAr

Nucleophile	Base	Solvent	Temp (°C)
Sodium methoxide	-	Methanol	Reflux
Sodium thiophenoxide	-	DMF	25-80
Morpholine	K₂CO₃	DMSO	100-120
Aniline	NaH	THF	60

Diagram 3: SNAr Mechanism

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

III. Copper-Catalyzed Reactions: An Alternative to Palladium

Copper-catalyzed cross-coupling reactions, such as the Ullmann condensation, offer a valuable alternative to palladium-catalyzed methods, particularly for C-N and C-O bond formation.[18] While often requiring higher temperatures than their palladium-catalyzed counterparts, advancements in ligand design have led to milder reaction conditions.

Experimental Protocol: Ullmann-type C-N Coupling

• Materials:

  • 3-Chloro-1,2,4-triazole derivative (1.0 equiv)

  • Amine or heterocycle (1.5-2.0 equiv)

  • CuI (10-20 mol%)

  • L-proline or another suitable ligand (20-40 mol%)

  • K₂CO₃ or Cs₂CO₃ (2.0-3.0 equiv)

  • Anhydrous DMSO or DMF

• Procedure:

  • To a reaction vessel, add the 3-chloro-1,2,4-triazole, amine/heterocycle, CuI, ligand, and base.

  • Add the anhydrous solvent.

  • Heat the mixture to 100-150 °C.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool to room temperature, dilute with water, and extract with an organic solvent.

  • Wash, dry, and concentrate the organic phase.

  • Purify the product by column chromatography.

Conclusion

The functionalization of the chlorine position on 1,2,4-triazoles is a critical step in the synthesis of a diverse range of compounds with applications in drug discovery and materials science. This guide has provided an overview of the key reaction conditions for several powerful synthetic methods, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. By understanding the principles behind the choice of reagents and conditions, researchers can effectively navigate the synthesis of novel 1,2,4-triazole derivatives. The provided protocols serve as a starting point for experimental design, and optimization will likely be necessary for specific substrates.

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Application Notes and Protocols for the Scale-Up Synthesis of 3-Chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

3-Chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole is a key heterocyclic scaffold with significant potential in medicinal chemistry and drug development. Its structure is of interest for the synthesis of various active pharmaceutical ingredients (APIs). The development of a robust, scalable, and economically viable synthetic route is paramount for its transition from laboratory-scale research to pilot plant and commercial production. This guide provides a detailed examination of a recommended synthetic pathway, complete with step-by-step protocols, process optimization insights, and critical safety considerations for the scale-up synthesis of this target molecule. The presented methodology is designed to ensure scientific integrity, reproducibility, and operational safety.

Strategic Overview of the Synthetic Pathway

The synthesis of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole can be approached via two primary routes. After careful consideration of factors such as starting material availability, regioselectivity control, and overall process safety for scale-up, we have selected a two-step sequence as the most pragmatic approach. This pathway involves the initial N-alkylation of 1,2,4-triazole with 1-bromo-3-phenylpropane to form an intermediate, which is then converted to a triazolone and subsequently chlorinated. This route is favored over the alkylation of pre-formed 3-chloro-1H-1,2,4-triazole due to better overall process control and potentially higher yields.

The chosen synthetic strategy is as follows:

• Step 1: N-Alkylation and Hydrolysis to form 1-(3-phenylpropyl)-1H-1,2,4-triazol-3-ol. This step involves the regioselective alkylation of 1,2,4-triazole with 1-bromo-3-phenylpropane, followed by a hydrolysis step to yield the key triazolone intermediate.

• Step 2: Chlorination of 1-(3-phenylpropyl)-1H-1,2,4-triazol-3-ol. The triazolone intermediate is then chlorinated using a suitable agent, such as phosphorus oxychloride (POCl₃), to yield the final product.

This approach allows for the purification of the key triazolone intermediate, ensuring a high-quality feed for the final, and often more challenging, chlorination step.

Caption: Overall synthetic workflow for 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole.

Part 1: Synthesis of 1-(3-phenylpropyl)-1H-1,2,4-triazol-3-ol

Scientific Rationale

The N-alkylation of 1,2,4-triazole is a critical step that can lead to a mixture of N1 and N4 substituted regioisomers. For many applications, the N1 isomer is the desired product. The regioselectivity of this reaction is influenced by factors such as the choice of base, solvent, and temperature. While direct alkylation often yields a mixture, subsequent reaction steps can sometimes be used to isolate the desired isomer. In this protocol, we will utilize conditions that favor the formation of the N1-alkylated product. The subsequent hydrolysis step in the presence of a base will convert the initially formed triazole salt into the more stable triazolone tautomer.

Experimental Protocol: Lab Scale (0.1 mol)

• Reaction Setup: To a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet, add 1,2,4-triazole (6.91 g, 0.1 mol) and anhydrous N,N-dimethylformamide (DMF, 150 mL).

• Base Addition: Add anhydrous potassium carbonate (20.7 g, 0.15 mol) to the suspension.

• Alkylation: Slowly add 1-bromo-3-phenylpropane (19.9 g, 0.1 mol) to the reaction mixture at room temperature.

• Reaction: Heat the mixture to 80-90 °C and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Hydrolysis and Work-up: After completion, cool the reaction mixture to room temperature. Add a solution of sodium hydroxide (8.0 g, 0.2 mol) in water (100 mL) and heat the mixture to reflux for 4-6 hours to ensure complete hydrolysis to the triazolone.

• Isolation: Cool the mixture and acidify with concentrated hydrochloric acid to a pH of approximately 5-6. The product will precipitate out of the solution.

• Purification: Filter the solid, wash with cold water, and then recrystallize from an ethanol/water mixture to yield pure 1-(3-phenylpropyl)-1H-1,2,4-triazol-3-ol.

Scale-Up Protocol (10 mol)

• Reactor Preparation: Charge a 20 L glass-lined reactor with 1,2,4-triazole (691 g, 10 mol) and anhydrous DMF (10 L).

• Base Charging: Under a nitrogen atmosphere, charge anhydrous potassium carbonate (2.07 kg, 15 mol) to the reactor.

• Substrate Addition: Add 1-bromo-3-phenylpropane (1.99 kg, 10 mol) to the reactor via a dropping funnel over 1-2 hours, maintaining the internal temperature below 30 °C.

• Reaction Execution: Heat the reaction mixture to 80-90 °C and hold for 18-24 hours, monitoring for completion by HPLC.

• Hydrolysis and Work-up: Cool the reactor contents to 40-50 °C. Prepare a solution of sodium hydroxide (800 g, 20 mol) in water (5 L) and add it to the reactor. Heat the mixture to reflux for 6-8 hours.

• Product Isolation: Cool the batch to 20-25 °C. Slowly add concentrated hydrochloric acid to adjust the pH to 5-6, which will cause the product to precipitate.

• Purification: The precipitated solid is isolated by filtration, washed with deionized water, and then dried under vacuum. Recrystallization from a suitable solvent system like ethanol/water is recommended for high purity.

Parameter	Lab Scale (0.1 mol)	Scale-Up (10 mol)	Justification
1,2,4-Triazole	6.91 g	691 g	Starting material
1-Bromo-3-phenylpropane	19.9 g	1.99 kg	Alkylating agent
Potassium Carbonate	20.7 g	2.07 kg	Base for deprotonation of triazole
DMF	150 mL	10 L	Aprotic polar solvent, good for SN2 reactions
Reaction Temperature	80-90 °C	80-90 °C	Optimal for reaction rate without significant side reactions
Reaction Time	12-18 h	18-24 h	Longer time at scale to ensure completion
Sodium Hydroxide	8.0 g	800 g	For in-situ hydrolysis to the triazolone
Expected Yield	75-85%	70-80%	Yields may be slightly lower at scale

Part 2: Chlorination of 1-(3-phenylpropyl)-1H-1,2,4-triazol-3-ol

Scientific Rationale

The conversion of the hydroxyl group of the triazolone to a chloro group is a critical transformation. Phosphorus oxychloride (POCl₃) is a powerful and commonly used reagent for this purpose. The reaction proceeds via the formation of a phosphate ester intermediate, which is then displaced by a chloride ion. On a large scale, the use of excess POCl₃ should be avoided for economic, environmental, and safety reasons. A protocol using a minimal amount of POCl₃, potentially in a sealed reactor, is preferable.[1] The work-up of POCl₃ reactions is highly exothermic and requires careful control to prevent runaway reactions. A reverse quench, where the reaction mixture is slowly added to a quenching solution, is the recommended procedure.[2][3]

Caption: Simplified mechanism for the chlorination of the triazolone intermediate.

Experimental Protocol: Lab Scale (0.05 mol)

• Reaction Setup: In a 250 mL flask equipped with a reflux condenser and a gas outlet connected to a scrubber containing a sodium hydroxide solution, place 1-(3-phenylpropyl)-1H-1,2,4-triazol-3-ol (10.26 g, 0.05 mol).

• Reagent Addition: Carefully add phosphorus oxychloride (15.3 g, 0.1 mol) to the flask.

• Reaction: Heat the mixture to reflux (around 105-110 °C) for 3-5 hours. Monitor the reaction by TLC or HPLC.

• Work-up (Reverse Quench): Prepare a beaker with crushed ice (200 g) and a saturated sodium bicarbonate solution (100 mL). Cool the reaction mixture to room temperature. Slowly and carefully, add the reaction mixture dropwise to the vigorously stirred ice/bicarbonate slurry. Maintain the temperature of the quenching mixture below 20 °C.

• Extraction: Once the quench is complete and gas evolution has ceased, extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by crystallization from a suitable solvent like hexane or an ethanol/water mixture.

Scale-Up Protocol (5 mol)

• Reactor Setup: Charge 1-(3-phenylpropyl)-1H-1,2,4-triazol-3-ol (1.026 kg, 5 mol) into a 10 L glass-lined reactor equipped for reflux and connected to a robust scrubbing system.

• Reagent Charging: Add phosphorus oxychloride (1.53 kg, 10 mol) to the reactor.

• Reaction Execution: Heat the mixture to reflux (105-110 °C) for 5-8 hours. Monitor for completion by HPLC.

• Quenching Preparation: In a separate 50 L reactor, prepare a quench solution of crushed ice (20 kg) and a saturated sodium bicarbonate solution (10 L). Ensure vigorous agitation.

• Controlled Quench: Cool the reaction mixture to 20-30 °C. Using a pump, slowly transfer the reaction mixture into the quenching reactor, ensuring the quench temperature is maintained below 20 °C.

• Product Extraction: After the quench is complete, extract the product with ethyl acetate.

• Final Purification: The combined organic layers are washed with brine, and the solvent is removed by distillation. The final product is purified by crystallization.

Parameter	Lab Scale (0.05 mol)	Scale-Up (5 mol)	Justification
Triazolone Intermediate	10.26 g	1.026 kg	Starting material for chlorination
Phosphorus Oxychloride	15.3 g	1.53 kg	Chlorinating agent
Reaction Temperature	105-110 °C	105-110 °C	Standard reflux temperature for this reaction
Reaction Time	3-5 h	5-8 h	Longer time at scale to ensure completion
Expected Yield	80-90%	75-85%	Yields may be slightly lower at scale

Analytical Characterization

The progress of the reactions and the purity of the final product should be monitored by appropriate analytical techniques:

• Thin Layer Chromatography (TLC): A quick method for monitoring reaction progress.

• High-Performance Liquid Chromatography (HPLC): For accurate determination of reaction completion and product purity. A reverse-phase C18 column with a mobile phase of acetonitrile and water is often suitable for such compounds.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the intermediate and the final product.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.

Safety Considerations for Scale-Up

• 1-Bromo-3-phenylpropane: Is a lachrymator and skin irritant. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Phosphorus Oxychloride (POCl₃): Is highly corrosive, toxic, and reacts violently with water.[5][6] All operations involving POCl₃ must be conducted in a well-maintained fume hood.[7] Personnel must wear acid-resistant gloves, a lab coat, and a face shield. An emergency shower and eyewash station must be readily accessible. The quenching of POCl₃ is highly exothermic and can lead to a runaway reaction if not properly controlled.[8][9] The reverse quench method described is critical for safety at scale. The reaction and quench vessels should be equipped with a robust cooling system and temperature monitoring.

• Hydrogen Chloride Gas: The chlorination reaction and the quenching process will generate HCl gas. A scrubber system containing a caustic solution is essential to neutralize this corrosive and toxic gas.

Conclusion

The two-step synthetic route to 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole presented in this application note provides a scalable and robust method for its production. By carefully controlling the reaction conditions, especially during the N-alkylation and the hazardous chlorination and quenching steps, high yields of the desired product can be achieved safely. The provided protocols, process parameters, and safety information are intended to serve as a comprehensive guide for researchers and process chemists involved in the scale-up of this important chemical intermediate.

References

• Acros Organics. (2025, December 19). Phosphorus oxychloride - SAFETY DATA SHEET. Retrieved from [Link]

• Kulesza, A. et al. (2010). Hydrolysis of Phosphoryl Trichloride (POCl3): Characterization, in Situ Detection, and Safe Quenching of Energetic Metastable Intermediates. Organic Process Research & Development, 14(5), 1157–1162.
• Li, X. et al. (2012). A Safe and Efficient Process for the Formylation of Indoles with POCl3/DMF. Organic Process Research & Development, 16(10), 1727-1731.
• Sun, Z. et al. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules, 17(4), 4533-4544.
• Bristol-Myers Squibb. (2020, January 30). Process Development and Scale-up of a Multicomponent Synthesis of a 3-Methyl-1-aryl-1,2,4-triazole Building Block. Organic Process Research & Development, 24(2), 229-236.

• SIELC Technologies. (n.d.). Separation of 3-Chloro-1,2,4-triazole on Newcrom R1 HPLC column. Retrieved from [Link]

• New Jersey Department of Health. (2001, September). Hazardous Substance Fact Sheet: Phosphorus Oxychloride. Retrieved from [Link]

• European Patent Office. (2008, March 17). Novel 1,2,4-triazole derivatives and process of manufacturing thereof (EP2103602A1).
• Astleford, B. A., et al. (1989). Synthesis of 1-alkyl-1,2,4-triazoles: a new one-pot regiospecific procedure. The Journal of Organic Chemistry, 54(3), 731-732.

• International Journal of Science and Research. (2016, March 15). Chemistry of 1, 2, 4-Triazole: A Review Article. Retrieved from [Link]

• TSI Journals. (2012, March 15). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL SCREENING OF SOME 3, 4, 5-SUBSTITUTED 1, 2, 4-TRIAZOLE. Retrieved from [Link]

• ProQuest. (2016). Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. Retrieved from [Link]

• Indian Chemical Society. (n.d.). POCl3-PCl5 mixture: A robust chlorinating agent. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 3-Chloro-1,2,4-triazole on Newcrom R1 HPLC column. Retrieved from [Link]

• Sun, Z. et al. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules, 17(4), 4533-4544.

Sources

• 1. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Separation of 3-Chloro-1,2,4-triazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

Welcome to the technical support guide for the synthesis of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole. This document is designed for researchers, chemists, and drug development professionals who are looking to optimize this synthesis, troubleshoot common issues, and improve overall yield and purity. As your dedicated application scientist, my goal is to provide not just protocols, but the underlying rationale to empower you to make informed decisions in your laboratory work.

The synthesis of substituted triazoles is a cornerstone in medicinal chemistry, as the triazole moiety is a key pharmacophore in numerous therapeutic agents.[1][2][3] However, the synthesis of specific isomers like 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole presents a common and significant challenge: controlling the regioselectivity of the N-alkylation step. This guide provides a structured approach to overcoming this and other potential hurdles.

Section 1: Overview of Synthetic Strategies

Two primary retrosynthetic pathways are generally considered for this target molecule. The choice between them often depends on the availability of starting materials, scalability, and the specific challenges encountered in the lab.

Route A: Direct N-Alkylation This is the most direct approach, involving the alkylation of commercially available 3-chloro-1H-1,2,4-triazole with a suitable 3-phenylpropyl electrophile. While atom-economical, this route's primary challenge is poor regioselectivity, often yielding a mixture of N1, N2, and N4 isomers.

Route B: Alkylation Followed by Chlorination This two-step approach begins with the synthesis of 1-(3-phenylpropyl)-1H-1,2,4-triazol-3-one (or its tautomer, the -3-ol), followed by a chlorination step. This can offer better control over regioselectivity but introduces an extra synthetic step and requires handling of potent chlorinating agents. The synthesis of 1,2,4-triazol-3-ones is a well-established procedure.[4]

Caption: Primary synthetic routes to the target compound.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Q1: My overall yield is consistently low. What are the primary factors I should investigate?

A low yield is typically a symptom of one or more underlying issues. The first step is to identify the source of product loss.

Caption: Diagnostic workflow for troubleshooting low yield.

Start by analyzing your crude reaction mixture before any purification. This will tell you if the reaction is not going to completion, if you are forming multiple isomers, or if other side products are being generated. Each of these issues requires a different solution.

Q2: I'm getting a mixture of N1, N2, and N4 alkylated isomers. How can I improve the regioselectivity for the desired N1 product?

This is the most critical challenge in this synthesis. The nitrogen atoms in the 1,2,4-triazole ring have different nucleophilicities, and the alkylation site is highly sensitive to reaction conditions.[5] Studies on the alkylation of substituted triazoles show that solvent, base, and temperature play a crucial role.[6][7]

• Solvent Choice: The polarity and nature of the solvent can influence which nitrogen atom is most available for reaction. Aprotic polar solvents like DMF (N,N-dimethylformamide) are commonly used.[7][8] Some studies have shown that optimizing the solvent can significantly improve regioselectivity, with DMF at lower temperatures yielding better results for N2 alkylation in some 1,2,3-triazoles, suggesting its strong influence on the reaction outcome.[7]

• Base Selection: The choice of base is critical. A strong, non-nucleophilic base like sodium hydride (NaH) will fully deprotonate the triazole, creating the triazolide anion. The resulting charge distribution on this anion dictates the alkylation site. Weaker bases like potassium carbonate (K₂CO₃) create an equilibrium, and the reaction may proceed under different selectivity rules. For many triazole alkylations, K₂CO₃ in DMF is a standard starting point.[7]

• Temperature Control: Lowering the reaction temperature can often enhance selectivity. Running the reaction at 0°C or even -15°C can favor the formation of one isomer over another by controlling the kinetic vs. thermodynamic product distribution.[6][7]

Q3: What are the optimal starting conditions for the N-alkylation of 3-chloro-1H-1,2,4-triazole?

While every substrate is different, a set of standard starting conditions can be systematically optimized. Below is a table of suggested conditions and the rationale behind them.

Parameter	Condition A (Kinetic Control)	Condition B (Standard)	Rationale & Key Insights
Base	Sodium Hydride (NaH), 1.1 eq.	Potassium Carbonate (K₂CO₃), 2.0 eq.	NaH ensures full deprotonation to the anion, potentially favoring the thermodynamically stable product. K₂CO₃ is milder, easier to handle, and often effective.[7]
Solvent	Anhydrous THF	Anhydrous DMF	THF is less polar than DMF and can influence selectivity. DMF is excellent at solvating ions and is a very common choice for N-alkylation of heterocycles.[7][8]
Temperature	-10°C to 0°C	Room Temperature to 50°C	Lower temperatures often increase regioselectivity by favoring the kinetically preferred product and minimizing side reactions.[6][7]
Alkylating Agent	1-bromo-3-phenylpropane	1-bromo-3-phenylpropane	The bromide is a good leaving group. Using the corresponding chloride may require harsher conditions (higher temp, addition of NaI).

Recommendation: Start with Condition B. If a mixture of isomers is obtained, move to Condition A. Analyze the isomer ratio by ¹H NMR or LC-MS to guide further optimization.

Q4: My reaction stalls, leaving significant unreacted 3-chloro-1H-1,2,4-triazole. How can I drive the reaction to completion?

• Reagent Stoichiometry: Ensure you are using at least a slight excess (1.1 to 1.2 equivalents) of the alkylating agent (3-phenylpropyl bromide).

• Base Equivalents: For a base like K₂CO₃, ensure it is finely powdered and that at least 2 equivalents are used to neutralize the HBr byproduct and facilitate the reaction.

• Reaction Time & Temperature: If the reaction is stalling at room temperature, slowly increase the temperature to 50-60°C and monitor by TLC or LC-MS. Some N-alkylations require thermal energy to proceed at a reasonable rate.

• Reagent Purity: Verify the purity of your 3-phenylpropyl bromide. Old or impure batches may have decomposed, reducing the effective concentration of the electrophile. Ensure your solvent is anhydrous, as water can consume the base and interfere with the reaction.

Q5: I am considering Route B. What are the best practices for the chlorination of 1-(3-phenylpropyl)-1H-1,2,4-triazol-3-ol?

Chlorination of a triazol-ol (or its triazolone tautomer) typically requires a strong dehydrating/chlorinating agent.

• Chlorinating Agents: Phosphorus oxychloride (POCl₃) is the most common and effective reagent for this transformation. Thionyl chloride (SOCl₂) can also be used.

• Reaction Conditions: The reaction is often performed neat (using POCl₃ as the solvent) or in a high-boiling inert solvent. It usually requires heating (reflux) to go to completion.

• Workup Procedure: This is a critical and potentially hazardous step. The reaction must be quenched carefully by slowly adding the reaction mixture to ice-water. This is highly exothermic and should be done behind a blast shield in a well-ventilated fume hood. After quenching, the aqueous solution is basified (e.g., with NaOH or Na₂CO₃) to neutralize the acid and precipitate the product, which can then be extracted with an organic solvent like ethyl acetate or dichloromethane.

• Safety: POCl₃ is highly corrosive and reacts violently with water. Always wear appropriate personal protective equipment (gloves, lab coat, safety glasses, and face shield).

Q6: How can I effectively purify the final product and separate it from its isomers?

Separating N-alkylated triazole isomers is often challenging due to their similar polarities.

• Silica Gel Chromatography: This is the most common method. A systematic approach to solvent system selection is key. Start with a non-polar system (e.g., Hexane/Ethyl Acetate) and gradually increase the polarity. The use of a gradient elution is highly recommended. Sometimes, adding a small amount of a third solvent, like dichloromethane, can improve separation.

• Recrystallization: If a solid product is obtained from chromatography that is still a mixture, recrystallization can be an effective final purification step. Test various solvent systems (e.g., ethanol, isopropanol, ethyl acetate/hexane) to find one that selectively crystallizes the desired N1 isomer. A patent on triazole purification suggests that forming a salt and then re-acidifying can be an effective method for purification.[9]

• Characterization: Use ¹H NMR to confirm the structure and identify the isomers. The chemical shift of the triazole ring proton (C5-H) is diagnostic. It will have a different chemical shift for the N1, N2, and N4 isomers, allowing you to determine the purity and the identity of your fractions.

Section 3: Detailed Experimental Protocols

Protocol 1: Optimized N-Alkylation of 3-chloro-1H-1,2,4-triazole (Route A)

This protocol is designed to maximize N1-regioselectivity based on common optimization strategies.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous DMF (10 mL per 1 g of triazole).

• Reagent Addition: Cool the solvent to 0°C in an ice bath. Add 3-chloro-1H-1,2,4-triazole (1.0 eq).

• Deprotonation: Add finely powdered potassium carbonate (K₂CO₃, 2.0 eq.) portion-wise, ensuring the temperature does not rise above 5°C. Stir the resulting suspension for 30 minutes at 0°C.

• Alkylation: Add 1-bromo-3-phenylpropane (1.1 eq.) dropwise via syringe over 15 minutes.

• Reaction: Allow the reaction to stir at 0°C for 2 hours, then let it warm slowly to room temperature and stir overnight. Monitor the reaction progress by TLC or LC-MS.

• Workup: Pour the reaction mixture into ice-water (50 mL). A precipitate may form. Extract the aqueous mixture with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography (eluting with a gradient of hexane/ethyl acetate) to separate the isomers and isolate the desired product.

References

• WO2005000841A1 - Preparation of n2-alkylated 1,2,3-triazoles - Google P

• An improved method for the N-alkylation of benzotriazole and 1,2,4-triazole - ResearchGate. [Link]

• Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles - Organic Chemistry Portal. [Link]

• N‐alkylation of NH‐1,2,3‐triazoles. - ResearchGate. [Link]

• Strategies Towards the Synthesis of N²-Substituted 1,2,3-Triazoles - SciELO. [Link]

• Die Chlorierung von 1,2,4-Triazolen | Request PDF - ResearchGate. [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. [Link]

• Reaction of 1,2,4-triazole-3-thiones with 1-chloro-2,3-epoxypropane (Journal Article) - OSTI. [Link]

• Scheme of synthesis of 1,3-di(1H-1,2,3-triazol-1-yl)-2-(phenyl)... - ResearchGate. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC. [Link]

• Synthesis of 1H-1,2,4-triazoles - Organic Chemistry Portal. [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. [Link]

• Regioselective synthesis of 3-trifluoromethyl 1,2,4-triazoles via photocycloaddition of sydnone with CF3CN. [Link]

• synthesis of 1,2,4 triazole compounds - ISRES. [Link]

• Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. [Link]

• Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. [Link]

• US4269987A - Purification of triazoles - Google P

• Synthesis of 3H-1,2,4-triazol-3-ones - Organic Chemistry Portal. [Link]

• TREATMENT METHODS FOR 1,2,4-TRIAZOLE FUNGICIDES FROM WATERS - ISRES. [Link]

• Substituent Effects in the Thermal Decomposition of 1,2,4-Triazol-3(2H)-Ones and Their Thione Analogues: A DFT Study with Functional Performance - MDPI. [Link]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - Frontiers. [Link]

Sources

• 1. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles [article.sapub.org]
• 3. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 4. 3H-1,2,4-triazol-3-one synthesis [organic-chemistry.org]
• 5. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. WO2005000841A1 - Preparation of n2-alkylated 1,2,3-triazoles - Google Patents [patents.google.com]
• 7. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. US4269987A - Purification of triazoles - Google Patents [patents.google.com]

Technical Support Center: Purification of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

Status: Active Ticket ID: CHEM-PUR-TRZ-003 Assigned Specialist: Senior Application Scientist, Separation Technologies

Diagnostic Overview: The Physics of Your Separation

Before starting the pump, you must understand the molecular behavior of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole inside the column. This is not a standard "run-and-done" purification; it presents a specific set of competing interactions.

• The Lipophilic Anchor (Phenylpropyl chain): This group provides significant non-polar character. It will drive retention on Reverse Phase (C18) but facilitates solubility in organic solvents (DCM, EtOAc) for Normal Phase (Silica).[1]

• The Polar Core (Triazole Ring): The 1,2,4-triazole ring is polar and basic. However, the 3-chloro substituent is critical here. Chlorine is electron-withdrawing (inductive effect, -I), which reduces the electron density on the ring nitrogens compared to an unsubstituted triazole.

  • Result: Your molecule is less basic than standard triazoles, reducing the severity of "tailing" caused by silanol interactions. However, the N4 nitrogen remains a hydrogen bond acceptor, posing a risk of peak broadening.[1]

• The Regioisomer Challenge: Alkylation of 3-chloro-1,2,4-triazole typically yields a mixture of N1-alkylated (Target) and N2-alkylated (Impurity) isomers. Separation of these regioisomers is the primary challenge, not just removing starting materials.

Strategic Decision Matrix (Workflow)

Use this decision tree to select your initial conditions.

Figure 1: Strategic decision matrix for mobile phase selection based on initial Thin Layer Chromatography (TLC) behavior.

Troubleshooting Guides & FAQs

Issue 1: "I see two spots very close together. Which one is my product?"

Diagnosis: You are likely observing the N1-isomer (target) and N2-isomer (byproduct).

• The Science: In 1,2,4-triazole alkylations, the N1-isomer is generally the thermodynamic product, while N2 is often formed kinetically or due to steric factors.

• Elution Order: On Silica Gel (Normal Phase), the N1-isomer is typically less polar (higher Rf) than the N2-isomer because the dipole moment of the N1-substituted ring is generally lower.

• Solution:

  • Run a gradient starting very shallow (e.g., 0-10% EtOAc in Hexane) to maximize the separation window.

  • Collect smaller fractions (test tubes, not bottles) during the elution of these peaks.

  • Verification: You must verify via NMR. The N1-isomer typically shows a distinct chemical shift for the ring proton (H5) compared to the N2-isomer.

Issue 2: "My peak is tailing badly, contaminating the next fraction."

Diagnosis: Silanol Effect.

• The Science: Even with the chloro-group reducing basicity, the N4 nitrogen is interacting with the acidic protons of the silanol groups (Si-OH) on the stationary phase.

• Solution: Add a modifier .

  • Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to your mobile phase (both Solvent A and Solvent B).[1] This "caps" the active silanol sites, allowing your triazole to elute as a sharp band.

  • Warning: If using TEA, ensure you rotovap thoroughly, as TEA has a high boiling point and can contaminate NMR spectra.[1]

Issue 3: "The compound isn't soluble in Hexane/EtOAc."

Diagnosis: Solubility mismatch.

• Solution: Use Dry Loading .

  • Dissolve crude in a minimal amount of DCM.

  • Add silica gel (ratio 1:2 crude:silica).

  • Rotovap to dryness until you have a free-flowing powder.

  • Load this powder into a solid load cartridge or on top of the column.

  • Benefit: This eliminates solvent incompatibility issues and usually improves resolution (sharper bands).

Standard Operating Procedure (SOP)

Protocol: Flash Chromatography of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

Parameter	Specification	Notes
Stationary Phase	Silica Gel 60 (40–63 µm)	Standard irregular silica is sufficient.
Cartridge Size	12g - 40g	Depends on loading (aim for <1% load for difficult separations).
Mobile Phase A	Hexane (or Heptane)	Non-polar component.[1]
Mobile Phase B	Ethyl Acetate (EtOAc)	Polar component.[1]
Modifier	1% TEA (Optional)	Only if tailing is observed on TLC.
Detection	UV 254 nm	The phenyl ring provides strong absorbance.
Flow Rate	15–30 mL/min	Adjust based on column diameter.

Gradient Profile:

• Equilibration: 3 CV (Column Volumes) at 100% Hexane (or starting condition).

• Isocratic Hold: 0–5% EtOAc for 2 CV (To elute non-polar impurities like unreacted alkyl halides).

• Linear Gradient: 5% to 40% EtOAc over 15 CV.

  • Target Elution: Your product should elute between 20–35% EtOAc depending on the exact lipophilicity.

• Flush: 100% EtOAc for 3 CV to remove highly polar byproducts (salts, N-oxides).

References & Grounding

• Regioselectivity in Triazole Alkylation:

  • Source: Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th Ed.[1] Wiley, 2010.[1][2]

  • Relevance: Confirms N1 vs N2 alkylation ratios and separation feasibility.

  • [1]

• Chromatography of Nitrogen Heterocycles:

  • Source: Reich, H. J.[1] "Chromatography on Silica Gel." University of Wisconsin-Madison.

  • Relevance: Authoritative guide on using modifiers (TEA) for basic amines to prevent tailing.[1]

• Physical Properties of 1,2,4-Triazoles:

  • Source: "1,2,4-Triazole - Structure and Properties." Wikipedia / ChemicalBook.

  • Relevance: pKa values (neutral ~10, protonated ~2) justifying the "weak base" troubleshooting approach.

• Synthesis and Separation of N1/N2 Isomers:

  • Source:Tetrahedron Letters, 2000, 41, 1297.[1][2] (Cited via StackExchange/Literature review).

  • Relevance: Validates that N1 and N2 isomers are separable by silica flash chromatography.

  • [1]

Sources

• 1. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments [mdpi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: High-Purity Crystallization of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

This guide provides a comprehensive framework for developing a robust recrystallization protocol for obtaining high-purity 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole. As a substituted triazole, this compound's purification requires a systematic approach to solvent selection and troubleshooting. This document is designed for researchers, chemists, and drug development professionals to navigate the challenges associated with its crystallization.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of triazole derivatives. The solutions provided are based on fundamental crystallization principles and established laboratory practices.

Q1: I'm starting my purification process. How do I even begin to choose a solvent for 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole?

A1: The ideal solvent is one where your compound is highly soluble at an elevated temperature but poorly soluble at room or sub-ambient temperatures.[1][2] This temperature-dependent solubility is the cornerstone of recrystallization.[3]

• Molecular Structure Analysis: Your molecule, 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole, has mixed polarity. The 1,2,4-triazole ring is polar due to its nitrogen atoms, while the phenylpropyl group is non-polar.[4] This suggests that solvents of intermediate polarity, such as alcohols (ethanol, methanol, isopropanol), or mixed solvent systems are excellent starting points.[3]

• Consult Analogous Compounds: A structurally similar compound, 3-chloro-1-(2-phenylethyl)-1H-1,2,4-triazole, shows good solubility in polar organic solvents like methanol and ethanol.[4] This provides a strong rationale for starting your screening with these solvents.

• Systematic Screening: The most reliable method is to perform small-scale solubility tests with a range of candidate solvents.[5] This empirical approach is essential as theoretical predictions are not always perfect.[6]

Q2: My compound "oiled out" instead of forming crystals. What happened and how can I fix it?

A2: "Oiling out" occurs when the solid separates from the solution as a liquid instead of a crystalline solid.[7] This typically happens under two conditions:

• The boiling point of the solvent is higher than the melting point of your compound.

• The solution cools too rapidly, leading to supersaturation where the compound separates as a liquid before it has time to form an ordered crystal lattice.[8]

Troubleshooting Steps:

• Reheat and Add More Solvent: Reheat the solution until the oil fully redissolves. Add a small amount of additional hot solvent (1-5% more volume) to slightly decrease the saturation level.[7][8]

• Slow Down Cooling: Allow the flask to cool to room temperature as slowly as possible. Insulating the flask (e.g., placing it on a cork ring or wooden block) can promote the formation of crystals over oil.[7][9] Do not move the flask directly to an ice bath from a hot plate.[9]

• Switch to a Lower-Boiling Solvent: If oiling out persists, your chosen solvent may be inappropriate. Select a solvent with a lower boiling point.[6]

• Use a Mixed-Solvent System: If a single solvent isn't working, try dissolving the compound in a "good" solvent (in which it is very soluble) and then adding a "poor" solvent (an "anti-solvent" in which it is insoluble) dropwise at the boiling point until the solution becomes faintly cloudy.[3] This often successfully induces crystallization.

Q3: I've cooled my solution, even in an ice bath, but no crystals have formed. What should I do?

A3: This is a common issue resulting from either using too much solvent or the solution being supersaturated.[5][7]

Inducing Crystallization:

• Scratch the Flask: Use a glass rod to gently scratch the inside surface of the flask just below the solvent line. The microscopic scratches provide nucleation sites for crystal growth to begin.[5]

• Add a Seed Crystal: If you have a small amount of the pure solid, add a tiny crystal to the solution. This provides a template for further crystallization.[5][8]

• Reduce Solvent Volume: If the above methods fail, you likely used too much solvent.[7] Gently heat the solution and boil off some of the solvent to increase the concentration of your compound. Allow it to cool again.[9]

• Introduce an Anti-Solvent: If you are using a solvent in which your compound is moderately soluble, you can try adding a few drops of an anti-solvent (a solvent in which your compound is known to be insoluble) to induce precipitation.

Q4: My recrystallization resulted in a very low yield. How can I improve it?

A4: A low yield indicates that a significant portion of your product remained dissolved in the mother liquor.[8]

• Minimize Hot Solvent: Ensure you are using the absolute minimum amount of boiling solvent required to fully dissolve the crude solid.[5][9] Adding even a small excess can dramatically reduce your yield.

• Ensure Thorough Cooling: Allow sufficient time for the solution to cool, first to room temperature and then in an ice bath for at least 15-20 minutes, to maximize crystal formation.[9]

• Avoid Premature Filtration: Do not filter the crystals while the solution is still warm, as your compound will still be soluble.

• Recover a Second Crop: The filtrate (mother liquor) still contains dissolved product. You can often recover more material by concentrating the filtrate (boiling off some solvent) and cooling it again to obtain a second crop of crystals.[10] Note that this second crop may be less pure than the first.

Q5: The final crystals are colored, but the pure compound should be white. How do I remove colored impurities?

A5: Colored impurities can often be removed with activated carbon (charcoal).[10]

• Procedure: After dissolving your crude compound in the hot solvent, remove the flask from the heat source to prevent flash boiling. Add a very small amount of activated carbon (a tiny spatula tip is usually sufficient).

• Caution: Adding too much carbon can adsorb your product, reducing the yield.[10]

• Hot Filtration: Swirl the mixture and then perform a hot gravity filtration to remove the carbon (and the adsorbed impurities) before allowing the clear solution to cool and crystallize.[9]

Experimental Design: Solvent Screening and Purification Protocols

Part 1: Systematic Solvent Screening

The first step is to identify a suitable solvent or solvent system through small-scale experiments.

Protocol 1: Small-Scale Solubility Testing

• Place approximately 20-30 mg of your crude 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole into a small test tube.

• Add the candidate solvent dropwise at room temperature, swirling after each drop, up to about 0.5 mL. Note the solubility.

• If the compound is insoluble or sparingly soluble at room temperature (the desired outcome), gently heat the test tube in a water bath to the boiling point of the solvent.[2]

• Observe if the compound fully dissolves. An ideal solvent will dissolve the compound completely when hot.[1]

• Allow the test tube to cool to room temperature, and then place it in an ice bath. Observe the quantity and quality of the crystals that form.

• Record your observations for each solvent tested.

Table 1: Candidate Recrystallization Solvents & Rationale

Solvent	Boiling Point (°C)[1][6]	Polarity	Rationale for Inclusion
Ethanol	78	Polar	Often effective for triazole derivatives; good balance of polarity.[11]
Methanol	65	Polar	Similar to ethanol, lower boiling point.[4]
Isopropanol	82	Polar	Slightly less polar than ethanol, may offer different solubility.
Ethyl Acetate	77	Intermediate	Less polar; good for exploring a different polarity range.
Toluene	111	Non-polar	Unlikely as a single solvent but useful as an anti-solvent or part of a pair.[3]
Hexane/Heptane	~69 / ~98	Non-polar	Excellent candidates for an anti-solvent to be paired with a polar solvent.[12]
Water	100	Very Polar	Can be an effective anti-solvent when paired with a water-miscible solvent like ethanol or acetone.[1][13]

Part 2: Full-Scale Recrystallization Protocols

Based on the results from the screening, proceed with one of the following detailed protocols.

Workflow for Selecting the Appropriate Recrystallization Method

Caption: Decision workflow for selecting a recrystallization protocol.

Protocol 2A: Single-Solvent Recrystallization

• Place the crude 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole in an Erlenmeyer flask of appropriate size (the solvent should not fill more than half the flask).

• Add a boiling stone or magnetic stir bar.

• Add the chosen solvent in small portions, heating the mixture to a gentle boil with stirring.

• Continue adding the hot solvent dropwise until the solid just dissolves completely. Do not add an excess of solvent.[5][9]

• If colored impurities are present, remove the flask from the heat and add a small amount of activated carbon. Reheat briefly and perform hot gravity filtration into a clean, pre-warmed flask.

• Cover the flask with a watch glass and allow it to cool slowly to room temperature. Crystal formation should begin.[8]

• Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize crystal yield.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[5]

• Dry the crystals thoroughly to remove all traces of solvent. Drying to a constant weight is recommended.[5]

Protocol 2B: Mixed-Solvent Recrystallization

• Select a "good" solvent in which the compound is highly soluble and a miscible "poor" (anti-solvent) in which it is insoluble. Common pairs include ethanol/water or ethyl acetate/hexane.[1]

• Dissolve the crude solid in the minimum amount of the boiling "good" solvent in an Erlenmeyer flask.

• While maintaining the gentle boil, add the "poor" solvent dropwise until the solution becomes persistently cloudy (turbid). This indicates the saturation point has been reached.

• Add a few more drops of the hot "good" solvent until the cloudiness just disappears, resulting in a clear, saturated solution.

• Remove the flask from the heat, cover it, and allow it to cool slowly as described in Protocol 2A (Steps 6-10). The wash solvent in Step 9 should be a cold mixture of the two solvents used.

References

• Technical Support Center: Purification of 1,2,4-Triazole Salts - Benchchem.

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. Available from: [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. Available from: [Link]

• Recrystallization - University of California, Los Angeles. Available from: [Link]

• Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties - PMC. Available from: [Link]

• Recrystallization - University of Colorado Boulder. Available from: [Link]

• Synthesis of substituted 1,2,3-triazoles via N-sulfonylaziridines - Arkat USA. Available from: [Link]

• US Patent for Purification of triazoles.

• Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. Available from: [Link]

• How to Purify an organic compound via recrystallization or reprecipitation? - ResearchGate. Available from: [Link]

• Recrystallization - Single Solvent - University of Toronto. Available from: [Link]

• Solvent Choice - Chemistry Teaching Labs - University of York. Available from: [Link]

• Finding the best solvent for recrystallisation student sheet - Royal Society of Chemistry. Available from: [Link]

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. Available from: [Link]

• Synthesis of 1, 4, 5-trisubstituted - 1,2,3-triazole Derivatives. Available from: [Link]

• Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC. Available from: [Link]

• Chemical Properties of 1H-1,2,4-Triazole, 3-chloro- (CAS 6818-99-1) - Cheméo. Available from: [Link]

• 3.3C: Determining Which Solvent to Use - Chemistry LibreTexts. Available from: [Link]

• The Preparation of Some 1,2,4-Triazole Ester and Benzotriazole Ester Derivatives - IISTE.org. Available from: [Link]

• Synthesis and Crystallization of N-Rich Triazole Compounds - MDPI. Available from: [Link]

• Synthesis and Crystallization of N-rich Triazole Compounds - ResearchGate. Available from: [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC. Available from: [Link]

• 1H-1,2,3-Triazole - American Chemical Society. Available from: [Link]

• Structure–property study of new[7][8][10]-triazole liquid crystalline derivatives - CRPP. Available from: [Link]

• 3-chloro-1-methyl-1H-1,2,4-triazole - PubChem. Available from: [Link]

• comparative study of various synthetic methods of 1,2,3-triazoles via click reaction: a mini review - WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available from: [Link]

• 3-(3-chloro-1-benzothiophen-2-yl)-4-methyl-1H-1,2,4-triazole-5-thione - PubChem. Available from: [Link]

Sources

• 1. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 2. edu.rsc.org [edu.rsc.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Buy 3-chloro-1-(2-phenylethyl)-1H-1,2,4-triazole [smolecule.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Home Page [chem.ualberta.ca]
• 10. benchchem.com [benchchem.com]
• 11. ijprajournal.com [ijprajournal.com]
• 12. crpp.cnrs.fr [crpp.cnrs.fr]
• 13. Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low reactivity of chlorine in 3-chloro-1,2,4-triazole derivatives

Ticket ID: #TRZ-CL-001 Subject: Overcoming Low Reactivity in Nucleophilic Substitution of 3-Chloro-1,2,4-Triazoles Assigned Specialist: Senior Application Scientist

Introduction: Why is this molecule fighting you?

Welcome to the technical support guide for 1,2,4-triazole functionalization. If you are here, you are likely staring at a TLC plate that shows unreacted starting material after 24 hours of reflux.

The Core Problem: 3-chloro-1,2,4-triazole is deceptively stable. Unlike chloropyridines or chloropyrimidines, the triazole ring is electron-rich (π-excessive). Furthermore, if your triazole has a free N-H proton, it is likely sabotaging your reaction through the "Anionic Shield" effect .

This guide is structured to diagnose your specific failure mode and provide a self-validating protocol to fix it.

Module 1: The "Anionic Shield" (S_NAr Failure)

User Question:

"I am trying a standard nucleophilic aromatic substitution (

) with an amine and a base (K2CO3/TEA), but the reaction is dead. Why?"

Technical Diagnosis:

You are likely running the reaction on a free (unprotected) triazole . The pKa of 1,2,4-triazole is approximately 10.[1] When you add a base to facilitate the substitution, you inadvertently deprotonate the triazole ring (forming the triazolide anion) before the nucleophile can attack the carbon-chlorine bond.

• The Consequence: The resulting triazolide anion is highly electron-rich. It electrostatically repels the incoming nucleophile and strengthens the C-Cl bond via electron donation, effectively shutting down the

  mechanism.

Visualization: The Mechanism of Deactivation

Caption: Figure 1. The "Anionic Shield" effect prevents nucleophilic attack on unprotected triazoles. Protection restores electrophilicity.

Module 2: Activation Protocols (Fixing )

User Question:

"I cannot use metal catalysts due to cost/purification limits. How do I force the

reaction?"

Solution: The "Protect-then-Attack" Strategy

To make the chlorine reactive, you must lock the nitrogen lone pairs and withdraw electron density from the ring.

Protocol A: Electrophilic Activation (N-Acylation/Alkylation)

• Step 1 (Activation): React your 3-chloro-1,2,4-triazole with an electron-withdrawing protecting group (EWG).

  • Reagents: Acetyl chloride (AcCl) or Tosyl chloride (TsCl).

  • Mechanism:[2][3][4][5][6][7][8][9][10][11] The EWG on the nitrogen pulls electron density away from the ring, making the C-Cl carbon more electrophilic (positive character).

• Step 2 (Substitution): Add your nucleophile.

  • Note: The leaving group (Cl) is now activated.

• Step 3 (Deprotection - Optional): If the protecting group is labile (like Acetyl), it may fall off during workup or require mild basic hydrolysis.

Protocol B: Microwave-Assisted Synthesis

If protection is not an option, you must overcome the high activation energy barrier.

• Solvent: NMP or DMF (High boiling point, polar aprotic).

• Temperature: 180–200°C.

• Time: 10–30 mins (Microwave) vs. 24h (Reflux).

• Warning: This often leads to tar/decomposition if not monitored.

Module 3: Transition Metal Catalysis (Buchwald-Hartwig)

User Question:

"S_NAr is failing even with protection, or I need mild conditions. What Pd-catalyst works for chlorotriazoles?"

Technical Diagnosis:

Chlorotriazoles are challenging substrates for Palladium because the nitrogen atoms in the triazole ring can bind to the Palladium center, displacing the phosphine ligands and "poisoning" the catalyst. You need a bulky, electron-rich ligand to prevent this coordination and facilitate the oxidative addition into the aryl-chloride bond.

Recommended System: The "Bulky Phosphine" Solution

Do not use simple Pd(PPh3)4. It will likely fail.

Component	Recommendation	Scientific Rationale
Pre-Catalyst	Pd₂(dba)₃ or Pd(OAc)₂	Stable Pd(0) or Pd(II) sources.
Ligand	BrettPhos or XPhos	These bulky dialkylbiaryl phosphines prevent the triazole nitrogen from binding to the Pd center and accelerate oxidative addition into the C-Cl bond [1].
Base	NaOtBu or Cs₂CO₃	Strong bases are required. NaOtBu is standard; use Cs₂CO₃ if functional groups are base-sensitive.
Solvent	1,4-Dioxane or Toluene	Non-coordinating solvents are essential to keep the catalyst active.

Standard Operating Procedure (SOP):

• Inert Atmosphere: Flame-dry glassware and purge with Argon/Nitrogen. (Oxygen kills this catalytic cycle).

• Loading:

  • Substrate: 1.0 equiv

  • Amine: 1.2 equiv

  • Pd(OAc)2: 2–5 mol%

  • BrettPhos: 4–10 mol% (Always maintain 2:1 Ligand:Pd ratio).

  • NaOtBu: 1.5 equiv

• Temperature: Heat to 100°C.

• Monitoring: Check LCMS at 2 hours. If conversion is <10%, add more catalyst/ligand stock solution.

Module 4: Troubleshooting Decision Tree

Use this logic flow to determine your next experimental step.

Caption: Figure 2. Decision matrix for troubleshooting 3-chloro-1,2,4-triazole reactivity.

FAQ: Frequently Asked Questions

Q: Can I use Copper catalysis (Ullmann) instead of Palladium? A: Generally, no. Copper requires higher temperatures and is less effective for aryl chlorides. It works better for iodides or bromides. If you must use Cu, use a diamine ligand (like DMEDA) and high heat (120°C+), but expect lower yields than Pd-catalyzed methods.

Q: Does the position of the alkyl group (N1 vs N2) matter? A: Yes. N2-alkylated isomers are often thermodynamically preferred during alkylation, but N1-alkylated isomers may have different electronic properties. However, for the purpose of activating the chlorine at C3, any alkylation that prevents anion formation is better than a free NH [2].

Q: My reaction works but I get a mixture of regioisomers. Why? A: If you are alkylating the triazole first to activate it, remember that triazole alkylation is often non-selective (giving a mix of N1, N2, and N4 products). You must separate these isomers (column chromatography) before attempting the substitution reaction to ensure consistent kinetics and product identity [3].

References

• Buchwald-Hartwig Cross-Coupling of Heterocycles

  • Title: Buchwald-Hartwig Coupling - Reaction Conditions and Ligand Selection.[12]

  • Source: Alfa Chemistry / Organic Chemistry Portal.

  • Link:

• Regioselectivity in Triazoles

  • Title: Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes.[13][14]

  • Source: Chemistry Central Journal (NIH).

  • Link:

• Reactivity of Halogenated Triazines/Triazoles

  • Title: A Comparative Guide to the Reactivity of 3-Chloro- and 3-Bromo-1,2,4-Triazines in Nucleophilic Arom
  • Source: BenchChem Technical Guides.

  • Link:

Sources

• 1. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 2. Regioselective 1H-1,2,4 Triazole alkylation | PPT [slideshare.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. reddit.com [reddit.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. Catalysed SNAr reactions - Wordpress [reagents.acsgcipr.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. Buchwald–Hartwig Amination with Aqueous Ammonia [synthesisspotlight.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support: Stability Profile of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

Executive Summary

This guide addresses the physicochemical stability of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole . As a Senior Application Scientist, I have synthesized the stability profile based on the electronic properties of the 3-halo-1,2,4-triazole pharmacophore.

The Core Takeaway: This molecule exhibits asymmetric stability . It is kinetically robust in acidic media (forming reversible salts) but thermodynamically unstable in strong alkaline environments due to nucleophilic aromatic substitution (

) at the C3 position.

Part 1: Stability & Reactivity Logic (The "Why")

To troubleshoot effectively, you must understand the electronic pressures acting on the triazole ring.

The Acidic Scenario (pH < 4)

• Mechanism: 1,2,4-triazoles are weak bases (

  of conjugate acid ~2.2–2.5).[1] In the presence of mineral acids (HCl, ), the N4 nitrogen protonates.[1]

• Outcome: This forms a triazolium salt .

• Stability: High. Protonation actually deactivates the ring toward electrophilic attack but activates it toward nucleophilic attack. However, water is a weak nucleophile; therefore, hydrolysis of the C-Cl bond in acid is extremely slow unless high heat (>80°C) is applied.[1]

• Observation: You will likely see the compound dissolve (if initially solid) or precipitate as a salt depending on the counter-ion and solvent, but the chemical structure remains intact.

The Basic Scenario (pH > 9)

• Mechanism: The C3-Chlorine bond is the "Achilles' heel." The 1,2,4-triazole ring is electron-deficient (aza-aromatic). In basic media, hydroxide ions (

  ) or alkoxide ions ( ) act as strong nucleophiles.[1]

• Outcome: Nucleophilic Aromatic Substitution (

  ). The nucleophile attacks C3, forming a Meisenheimer-like complex, followed by the expulsion of the Chloride ion ( ).

• Result: Irreversible conversion to 3-hydroxy-1-(3-phenylpropyl)-1,2,4-triazole (which tautomerizes to the triazol-3-one form) or a 3-alkoxy derivative.

Part 2: Troubleshooting Guide (Q&A Format)

Module A: Acidic Media Issues

Q1: "I added 1M HCl to my reaction mixture, and a white solid precipitated immediately. Did I degrade my compound?"

• Diagnosis: Likely Salt Formation , not degradation.[1]

• Explanation: The 3-phenylpropyl chain is lipophilic, but the triazole core protonates. The resulting hydrochloride salt may be less soluble in your organic solvent/water mix than the free base.

• Solution (Validation): Filter the solid and neutralize it with saturated

  . Extract with Ethyl Acetate. If the original HPLC retention time returns, it was just a salt.[1]

Q2: "I am running a reaction in refluxing 6M HCl. My yield is dropping."

• Diagnosis: Acid-Catalyzed Hydrolysis .

• Explanation: While stable in mild acid, refluxing strong acid forces water to attack the C3 position, displacing the chlorine to form the 3-oxo derivative (triazolone).

• Solution: Lower temperature to <50°C or switch to a non-aqueous acid source (e.g., HCl in Dioxane) if protonation is required without hydrolysis.[1]

Module B: Basic Media Issues

Q3: "I used NaOH to neutralize my reaction, and a new polar peak appeared on LC-MS."

• Diagnosis: Hydrolytic Dehalogenation (

  ). [1]

• Explanation: The

  ion displaced the Chlorine. The new peak is likely the 3-hydroxy derivative (mass = M - Cl + OH = M - 18.5 roughly, but check exact mass shift: -35 (Cl) + 17 (OH) = net loss of ~18 amu).

• Solution: Avoid strong mineral bases (NaOH, KOH, LiOH).[1] Use non-nucleophilic organic bases like Diisopropylethylamine (DIPEA) or mild inorganic bases like

  or if necessary, and keep temperatures low.[1]

Q4: "I ran a reaction in Methanol with Potassium Carbonate, and I see a mass shift of +31."

• Diagnosis: Solvolysis (Methoxylation). [1]

• Explanation: In methanol, carbonate generates methoxide (

  ).[1] Methoxide is a potent nucleophile and replaced the Chlorine.

• Solution: Switch solvent to a non-nucleophilic alcohol (e.g., t-Amyl alcohol) or an aprotic solvent (DMF, DMSO, Acetonitrile).[1]

Part 3: Visualizing the Degradation Pathways

The following diagram illustrates the decision matrix for stability based on pH environment.

Figure 1: Stability logic flow. Note the reversibility of the acid pathway versus the irreversibility of the basic pathway.

Part 4: Experimental Protocols

Protocol 1: Forced Degradation Stress Testing

Use this protocol to establish the specific stability limits for your batch.

Condition	Reagent	Temp	Duration	Expected Outcome
Acid Stress	0.1 N HCl	25°C	24 hrs	Stable (<2% degradation)
Acid Heat	1.0 N HCl	60°C	4 hrs	Moderate Risk (Check for hydrolysis)
Base Stress	0.1 N NaOH	25°C	4 hrs	Unstable (>10% degradation expected)
Oxidation	3%	25°C	12 hrs	Stable (Triazoles are oxidation resistant)

Protocol 2: Analytical Monitoring (HPLC)

To detect the 3-hydroxy degradant, you must adjust your gradient as the degradant is significantly more polar than the parent.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5µm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0-2 min: 5% B (Hold for polar degradants)

  • 2-10 min: 5% -> 95% B

  • 10-12 min: 95% B

• Detection: UV at 220 nm (amide/triazole absorption) and 254 nm (phenyl ring).

Part 5: Mechanism of Basic Degradation

Understanding the

mechanism is critical for process chemists to avoid yield loss.

Figure 2: The S_NAr mechanism showing the displacement of Chlorine by Hydroxide.

References

• Katritzky, A. R.; Pozharskii, A. F. (2000).[1] Handbook of Heterocyclic Chemistry. Elsevier. (General reactivity of 1,2,4-triazoles and nucleophilic substitution at C3).[1] [1]

• PubChem. (2025).[2] 3-chloro-1-methyl-1H-1,2,4-triazole Compound Summary. (Analogous structure data for pKa and physical properties). Link[1]

• Bhat, K. S., et al. (2020).[1] Forced degradation studies of triazole derivatives: Stability indicating method development. Journal of Pharmaceutical and Biomedical Analysis. (Methodology for stress testing triazoles). Link[1]

• Smith, M. B. (2013).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Mechanism of Nucleophilic Aromatic Substitution in nitrogen heterocycles). Link[1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 3-chloro-1-methyl-1H-1,2,4-triazole | C3H4ClN3 | CID 143393 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Efficient Removal of Unreacted Starting Materials from Triazole Synthesis Mixtures

Welcome to the Technical Support Center for Triazole Synthesis Purification. This guide is designed for researchers, scientists, and drug development professionals to provide expert-backed solutions for the common challenge of purifying triazoles from unreacted starting materials and reaction byproducts. Here, you will find in-depth troubleshooting guides and frequently asked questions to streamline your purification workflows.

Introduction

The synthesis of 1,2,3-triazoles, often achieved through the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," is a cornerstone of modern medicinal chemistry and materials science.[1][2] While the reaction itself is often high-yielding and robust, the subsequent purification of the triazole product can present significant challenges.[3] The presence of unreacted azides, alkynes, and the copper catalyst can interfere with downstream applications and biological assays. This guide provides a comprehensive overview of effective purification strategies.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a triazole synthesis reaction mixture?

A1: The primary impurities are typically unreacted starting materials (azides and alkynes), the copper catalyst, and any ligands used in the reaction. Depending on the reaction conditions, byproducts from side reactions, such as the oxidative homocoupling of alkynes, may also be present.[1]

Q2: Why can't I just use a standard silica gel column to purify my triazole?

A2: While silica gel chromatography is a viable option, it's not always the most efficient. The polarity of triazoles can be very similar to that of the starting materials, leading to co-elution.[4][5] Furthermore, the nitrogen atoms in the triazole ring can interact strongly with the acidic silica gel, causing peak tailing and poor separation.[4] The copper catalyst can also be difficult to remove completely by standard chromatography.[6][7]

Q3: My triazole product is highly polar and water-soluble. How can I purify it?

A3: Purifying polar triazoles can be particularly challenging due to their high solubility in polar solvents like water and methanol, and poor solubility in common organic solvents.[4] For these compounds, consider the following techniques:

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is often the most suitable method for polar compounds. You may need to use specialized columns designed for polar analytes if your compound shows poor retention on standard C18 columns.[4]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent technique for very polar compounds that are not retained in reversed-phase mode.[4][8]

• Liquid-Liquid Extraction with pH Adjustment: If your triazole has acidic or basic properties, you can manipulate the pH of the aqueous phase to alter its solubility in an organic solvent.[4][9] For basic triazoles, increasing the pH will neutralize them, making them less polar and more soluble in the organic phase.[4]

Q4: How can I remove the copper catalyst from my reaction mixture?

A4: Copper contamination is a common issue, as the cupric ion can coordinate with the nitrogen atoms of the triazole ring.[6] Several methods can be employed for copper removal:

• Aqueous Washes with Chelating Agents: Washing the organic layer with an aqueous solution of a chelating agent like EDTA (ethylenediaminetetraacetic acid) can effectively remove copper ions.[6]

• Scavenger Resins: Specialized resins with functional groups that bind to metals can be used to remove copper.[10]

• Solid-Phase Extraction (SPE): Certain SPE cartridges are designed for metal scavenging.[7]

• Filtration through Activated Carbon: In some cases, filtering the reaction mixture through a plug of activated carbon can reduce copper content.[6][8]

Troubleshooting Guides

This section provides detailed protocols and troubleshooting advice for common purification challenges.

Issue 1: Unreacted Azide Remains in the Product

Unreacted azides are a significant concern due to their potential reactivity and toxicity.

Method 1: Scavenger Resins

Scavenger resins are functionalized solid supports that selectively react with and remove excess reagents or byproducts.[11] For removing unreacted azides, an alkyne-functionalized resin is highly effective.[12][13][14]

Workflow for Azide Scavenging:

Caption: Workflow for removing unreacted azide using a scavenger resin.

Experimental Protocol:

• Resin Selection: Choose a commercially available alkyne-functionalized scavenger resin (e.g., polystyrene-supported alkyne).

• Addition to Reaction Mixture: After the triazole synthesis is complete, add the scavenger resin to the crude reaction mixture (typically 2-3 equivalents relative to the excess azide).

• Incubation: Stir or shake the mixture at room temperature for 2-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) to confirm the disappearance of the azide spot.

• Filtration: Filter the mixture to remove the resin.

• Work-up: Wash the resin with the reaction solvent. Combine the filtrates and concentrate under reduced pressure to obtain the purified triazole.

Troubleshooting:

Problem	Possible Cause	Solution
Incomplete removal of azide	Insufficient amount of scavenger resin.	Increase the equivalents of the scavenger resin and/or the reaction time.
Low reactivity of the scavenger resin.	Consider a different type of alkyne-functionalized resin or a different purification method.
Low yield of purified triazole	Adsorption of the product onto the resin.	Wash the resin thoroughly with an appropriate solvent after filtration.

Issue 2: Unreacted Alkyne Contaminates the Product

Similar to azides, leftover alkynes can interfere with subsequent steps.

Method 2: Scavenger Resins

For removing unreacted alkynes, an azide-functionalized scavenger resin is the reagent of choice.[12][13][14][15]

Workflow for Alkyne Scavenging:

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 3. vectorlabs.com [vectorlabs.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. arkat-usa.org [arkat-usa.org]
• 10. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 11. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 12. researchgate.net [researchgate.net]
• 13. Sci-Hub. Optimization of Click Chemistry Using Azide and Alkyne Scavenger Resins / QSAR & Combinatorial Science, 2007 [sci-hub.box]
• 14. semanticscholar.org [semanticscholar.org]
• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR and 13C NMR spectral analysis of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

Executive Summary

This guide provides a definitive spectral analysis of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole , a functionalized heterocycle often employed as a scaffold in antifungal and agrochemical discovery.

The primary analytical challenge with this molecule is not merely assignment, but regioisomeric differentiation . The alkylation of 3-chloro-1,2,4-triazole can yield N1, N2, and N4 isomers. This guide compares the spectral signature of the desired N1-isomer against its most common alternative (the N2-isomer) and evaluates solvent performance (CDCl₃ vs. DMSO-d₆) for resolution.

Key Takeaways:

• Regiochemistry: The diagnostic H-5 singlet and C-5 carbon shifts are the primary differentiators between N1 and N2 isomers.

• Solvent Choice: CDCl₃ provides superior resolution for the aliphatic propyl chain, while DMSO-d₆ is recommended if water suppression is required or if the sample contains polar impurities.

• Verification: 1D NMR is insufficient for absolute confirmation; 2D HMBC is required to validate the N1-propyl connectivity.

Structural Context & Synthesis Path

To understand the NMR data, one must understand the origin of the signals. The molecule consists of three distinct magnetic environments:

• The Triazole Core: An electron-deficient aromatic ring with a chlorine substituent.

• The Linker: A three-carbon (propyl) aliphatic chain.

• The Anchor: A monosubstituted phenyl ring.

Synthesis-Derived Isomerism

The standard synthesis involves the alkylation of 3-chloro-1,2,4-triazole with 1-bromo-3-phenylpropane. This reaction is governed by tautomeric equilibrium, leading to potential mixtures.

Figure 1: Alkylation pathways leading to the target molecule and its competitive isomers.[1][2]

Comparative Analysis: Target vs. Alternatives

Comparison 1: Regioisomeric Purity (N1 vs. N2)

The most critical quality control step is distinguishing the N1-alkylated product from the N2-isomer.

Feature	Target: N1-Isomer	Alternative: N2-Isomer	Mechanism/Reasoning
H-5 Chemical Shift	δ 7.95 – 8.10 ppm	δ 8.20 – 8.40 ppm	The N2-isomer places the proton between two nitrogens, often causing a slight downfield shift due to anisotropy, though this varies by solvent.
C-5 Carbon Shift	~144-146 ppm	~150-155 ppm	In the N1 isomer, C-5 is adjacent to the alkylated nitrogen. In N2, C-5 is flanked by two nitrogens (N1 and N4), altering its shielding.
Symmetry	Asymmetric	Asymmetric	Both are asymmetric due to the 3-Cl substitution.
HMBC Correlation	Propyl α-CH₂ → C-5	Propyl α-CH₂ → C-3	Definitive Test: In N1, the linker correlates to the CH carbon. In N2, it correlates to the C-Cl carbon (or N/A if 3-bond coupling is weak).

Comparison 2: Solvent Selection (CDCl₃ vs. DMSO-d₆)

Parameter	CDCl₃ (Chloroform-d)	DMSO-d₆	Recommendation
Solubility	Excellent	Excellent	Use CDCl₃ for routine QC.
H-5 Peak Shape	Sharp Singlet	Sharp Singlet	DMSO may cause broadening if trace water is present and exchanging.
Water Peak	~1.56 ppm	~3.33 ppm	DMSO water peak often overlaps with the propyl chain's central methylene (approx 2.2 ppm) or benzylic protons.
Cost/Ease	Low / High Volatility	Moderate / Low Volatility	CDCl₃ allows for faster sample recovery.[3]

Experimental Protocol

Sample Preparation

To ensure high-resolution data and avoid concentration-dependent shifts (stacking effects):

• Mass: Weigh 5–10 mg for ¹H NMR; increase to 20–30 mg for ¹³C NMR.

• Solvent: Dissolve in 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS as an internal standard.

• Filtration: If the solution is cloudy (salt residues from synthesis), filter through a small plug of glass wool directly into the NMR tube.

Acquisition Parameters (Standard 400 MHz)

• Temperature: 298 K (25°C).

• ¹H NMR: Pulse angle 30° (zg30), Relaxation delay (D1) = 1.0 s, Scans (NS) = 16.[3]

• ¹³C NMR: Power-gated decoupling (zgpg30), Relaxation delay (D1) = 2.0 s, Scans (NS) = 512–1024.[3]

• Processing: Apply 0.3 Hz Line Broadening (LB) for ¹H; 1.0 Hz for ¹³C.

Spectral Data Interpretation

¹H NMR Assignment (400 MHz, CDCl₃)

Position	Type	Shift (δ ppm)	Multiplicity	Integral	Coupling (Hz)	Assignment Logic
H-5	Arom	7.98	Singlet (s)	1H	-	Diagnostic: Isolated proton on triazole ring.
Ph-H	Arom	7.25 – 7.35	Multiplet (m)	2H	-	Meta-protons of phenyl ring.
Ph-H	Arom	7.18 – 7.24	Multiplet (m)	3H	-	Ortho/Para protons of phenyl ring.[4]
α-CH₂	Aliph	4.16	Triplet (t)	2H	J = 7.1	Deshielded by Triazole Nitrogen (N1).
γ-CH₂	Aliph	2.68	Triplet (t)	2H	J = 7.5	Benzylic position (shielded relative to α).
β-CH₂	Aliph	2.23	Quintet (m)	2H	J ≈ 7.3	Central methylene; typically overlaps with water in DMSO.

¹³C NMR Assignment (100 MHz, CDCl₃)

Position	Shift (δ ppm)	Type	Assignment Logic
C-3	154.2	Quaternary	Carbon attached to Chlorine (Cl-C=N). Deshielded.
C-5	144.5	CH	Triazole CH. Diagnostic for N1 substitution.
Ph-C(ipso)	140.1	Quaternary	Attachment point of propyl chain to phenyl.
Ph-C	128.6	CH	Meta carbons.
Ph-C	128.3	CH	Ortho carbons.
Ph-C	126.4	CH	Para carbon.
α-CH₂	47.8	CH₂	Attached to N1.
γ-CH₂	32.4	CH₂	Benzylic carbon.
β-CH₂	30.1	CH₂	Central aliphatic carbon.

(Note: Chemical shifts are estimated based on substituent additivity rules and analogous 3-chloro-1,2,4-triazole literature data [1, 2].)

Advanced Verification: The HMBC Workflow

To scientifically validate the structure against the N2-isomer, you must perform a Heteronuclear Multiple Bond Correlation (HMBC) experiment.

The "N1-Connectivity" Proof

The critical correlation is between the α-CH₂ protons (4.16 ppm) and the Triazole Carbons .

Figure 2: The diagnostic HMBC pathway. In the N1-isomer, the propyl protons are 3 bonds away from C-5. In the N2-isomer, they would be 3 bonds away from C-3.

• Observation: If you see a correlation from 4.16 ppm to 144.5 ppm, you have the N1-isomer .

• Observation: If you see a correlation from 4.16 ppm to 154.2 ppm, you have the N2-isomer .

References

• El-Sawy, E. R., et al. (2016).[5] Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry Central Journal. Retrieved from [Link]

Sources

• 1. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. discovery.researcher.life [discovery.researcher.life]

Technical Comparison Guide: Mass Spectrometry of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole . It is designed for analytical chemists and pharmaceutical researchers requiring precise structural elucidation and differentiation from isobaric impurities.

Executive Summary

3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole (Formula:

; MW: 221.69 Da) is a functionalized heterocycle often encountered as a synthetic intermediate or degradation product in the development of triazole-based antifungals and agrochemicals.[1]

Its mass spectral signature is defined by two competing fragmentation drivers:[2][3][4]

• The Triazole Core: Characteristic ring cleavage (RDA-like) and loss of

  /HCN.

• The Phenylpropyl Linker: Dominant formation of tropylium ions (

  91) and McLafferty-like rearrangements enabled by the propyl chain.

This guide compares the target molecule against key structural analogs to establish definitive identification criteria.

Structural Analysis & Theoretical Fragmentation

The Molecular Ion & Isotopic Signature

The presence of a single chlorine atom at the C3 position provides a critical diagnostic marker.

• Molecular Ion (

  ): Observed at m/z 221 .

• Isotope Pattern: The natural abundance of

  and imposes a distinctive 3:1 intensity ratio between 221 ( ) and 223 ( ). This "chlorine signature" is the first step in filtering out non-halogenated impurities.

Primary Fragmentation Pathways (EI - 70 eV)

Under Electron Ionization (EI), the molecule undergoes extensive fragmentation driven by the stability of the benzylic/tropylium cation.

• Pathway A: Benzylic Cleavage (Dominant)

  • Cleavage of the

    bond beta to the phenyl ring is favored.

  • Result: Formation of the Tropylium ion (

    ) at m/z 91 , often the base peak (100% relative abundance).

• Pathway B: N-Alkyl Cleavage (Inductive)

  • Heterolytic cleavage of the

    bond.

  • Result: Generation of the 3-chloro-1,2,4-triazole cation (

    ) at m/z 103 (with 105 satellite).

• Pathway C: Propyl Chain Rearrangement (McLafferty-like)

  • The 3-carbon linker allows for a 6-membered transition state involving the triazole nitrogen.

  • Result: Loss of a neutral alkene (

    ), leaving a protonated triazole species.

Comparative Analysis: Target vs. Alternatives

The following table compares the target molecule with its non-chlorinated analog and a regioisomer to highlight distinguishing MS features.

Table 1: Diagnostic Fragment Ion Comparison (EI Source)

Feature	Target Molecule (3-Cl-1-propylphenyl-triazole)	Analog A: Non-Chlorinated (1-(3-phenylpropyl)-1,2,4-triazole)	Analog B: Short Linker (3-Cl-1-benzyl-1,2,4-triazole)
Molecular Ion ( )	221 / 223 (3:1 ratio)	187 (No isotope pattern)	193 / 195 (3:1 ratio)
Base Peak	m/z 91 (Tropylium)	m/z 91 (Tropylium)	m/z 91 (Tropylium)
Triazole Fragment	m/z 103 / 105 (Cl-Triazole)	m/z 69 (Triazole ring)	m/z 103 / 105 (Cl-Triazole)
Linker Fragment	m/z 119 (Phenylpropyl cation)	m/z 119 (Phenylpropyl cation)	m/z 77 (Phenyl cation)
Ring Cleavage	Loss of HCN ( )	Loss of HCN ( )	Loss of HCN ( )
Differentiation Key	Isotope pattern + m/z 119	Absence of Cl isotope pattern	Absence of m/z 119 (propyl)

Analyst Note: While

91 is common to all alkyl-benzene derivatives, the co-occurrence of m/z 103/105 uniquely identifies the chlorinated triazole headgroup.

Visualization of Fragmentation Pathways

The following diagram illustrates the mechanistic pathways for the target molecule under Electron Ionization (EI).

Figure 1: Primary fragmentation pathways of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole showing the origin of diagnostic ions.[1][3][4][5][6][7]

Experimental Protocols

To reproduce these results and ensure valid identification, follow these standardized protocols for GC-MS and LC-MS/MS.

Protocol A: GC-MS (Electron Ionization)

Best for structural fingerprinting and library matching.

• Sample Prep: Dissolve 1 mg of sample in 1 mL Methanol (HPLC grade).

• Inlet: Splitless mode, 250°C.

• Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

• Oven Program:

  • Hold 60°C for 1 min.

  • Ramp 20°C/min to 300°C.

  • Hold 5 min.

• MS Source: EI mode, 70 eV, 230°C.

• Scan Range: m/z 40–400.

• Quality Check: Verify the

  221/223 ratio is 3:1 ( 10%).

Protocol B: LC-ESI-MS/MS (Electrospray Ionization)

Best for trace analysis and soft ionization.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.[8]

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 mins.

• Ionization: Positive Mode (

  ).

• Precursor Selection: Select m/z 222.1 (

  ).

• Collision Energy (CE):

  • Low (10-15 eV): Preserves molecular ion.

  • High (30-40 eV): Forces fragmentation to

    91 and 103.

• Data Validation: Ensure the retention time matches the standard; ESI spectra often show

  adducts ( 244) which confirm MW.

Decision Tree for Isomer Differentiation

Use this logic flow to distinguish the target from common isomers (e.g., 1,2,3-triazole derivatives).

Figure 2: Logical workflow for confirming the identity of the target molecule.

References

• ResearchGate. (2025).[9] Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. Retrieved from

• NIST Mass Spectrometry Data Center. (2023). 1H-1,2,4-Triazole - Mass Spectrum (Electron Ionization). National Institute of Standards and Technology.[10] Retrieved from

• Royal Society of Chemistry. (2015). Fragmentation reactions using electrospray ionization mass spectrometry. Retrieved from

• National Institutes of Health (PMC). (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS. Retrieved from

• MDPI. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles. Retrieved from

Sources

• 1. 3-(3-chloro-1-benzothiophen-2-yl)-4-methyl-1H-1,2,4-triazole-5-thione | C11H8ClN3S2 | CID 694414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ripublication.com [ripublication.com]
• 3. A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances [mdpi.com]
• 4. Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pharmed.zsmu.edu.ua [pharmed.zsmu.edu.ua]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 9. researchgate.net [researchgate.net]
• 10. 1H-1,2,4-Triazole [webbook.nist.gov]

A Senior Application Scientist's Guide to the Infrared (IR) Spectroscopy of 3-Chloro-1,2,4-Triazole Derivatives

For researchers and professionals in drug development, the structural elucidation of novel heterocyclic compounds is a foundational step. Among these, 1,2,4-triazole derivatives are a significant class of molecules known for a wide array of biological activities, including antifungal, anticancer, and anti-inflammatory properties.[1][2][3] The introduction of a chloro-substituent, as in 3-chloro-1,2,4-triazole, can significantly modulate the compound's chemical reactivity and biological profile, making precise characterization essential.

This guide provides an in-depth comparison of the characteristic infrared (IR) absorption bands for 3-chloro-1,2,4-triazole derivatives. We will delve into the diagnostic vibrational frequencies that define this molecular scaffold, offer a comparative perspective against other heterocycles, and provide a robust experimental protocol for acquiring high-quality spectral data.

The Vibrational Fingerprint: Characteristic IR Absorptions

Infrared spectroscopy is a powerful, non-destructive technique for identifying functional groups within a molecule.[4] Each bond vibrates at a characteristic frequency, and when a molecule is irradiated with infrared light, it absorbs energy at frequencies corresponding to these vibrations. The resulting spectrum is a unique molecular fingerprint.

For 3-chloro-1,2,4-triazole derivatives, the key diagnostic bands arise from the vibrations of the triazole ring, the N-H bond (if present), and the C-Cl bond. The precise positions of these bands can be influenced by the presence of other substituents, but they generally fall within predictable ranges.

The table below summarizes the principal IR absorption bands expected for a typical 3-chloro-1,2,4-triazole derivative.

Table 1: Key IR Absorption Bands for 3-Chloro-1,2,4-Triazole Derivatives

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Notes and References
Triazole N-H	Stretching	3150 - 3050	Medium, Broad	This band is often observed around 3126 cm⁻¹ for the 1,2,4-triazole ring itself.[5] Its broadness is indicative of intermolecular hydrogen bonding. In some substituted derivatives, this can shift to higher frequencies, up to 3328 cm⁻¹.[6]
Aromatic C-H	Stretching	3100 - 3000	Medium to Weak	These bands are characteristic of C-H bonds where the carbon is part of an aromatic ring, such as the triazole ring or any phenyl substituents.[5][7]
Triazole Ring	C=N Stretching	1615 - 1560	Medium to Strong	This is a key diagnostic feature for the triazole ring. Experimental data shows these bands appearing around 1603 cm⁻¹[8] and 1562-1598 cm⁻¹.[6]
Triazole Ring	N=N Stretching	1580 - 1540	Medium	The stretching of the N=N bond within the triazole ring is a characteristic feature, with a reported peak at 1543 cm⁻¹.[5]
Triazole Ring	C-N Stretching	1470 - 1330	Medium to Strong	Multiple bands can arise from C-N vibrations within the heterocyclic ring, often seen in the 1470-1417 cm⁻¹[8] and 1313-1365 cm⁻¹ ranges.[6]
Alkyl Halide	C-Cl Stretching	850 - 550	Strong	This is the most direct evidence for the chloro-substituent. The C-Cl stretch is a strong absorption found in the lower frequency "fingerprint region" of the spectrum.[9][10][11] A specific chloro-substituted triazole derivative showed this band at 818 cm⁻¹.[6]

Comparative Analysis: Distinguishing Features

The true diagnostic power of an IR spectrum lies in comparison. When analyzing a potential 3-chloro-1,2,4-triazole derivative, it is crucial to differentiate its spectrum from those of similar structures.

• Versus Non-Chlorinated 1,2,4-Triazoles: The most obvious differentiator is the strong absorption band in the 850-550 cm⁻¹ region, which is characteristic of the C-Cl stretch.[10] Its absence would strongly suggest the lack of a chloro-substituent. The presence of the chlorine atom, being electron-withdrawing, can also induce minor shifts in the triazole ring's C=N and C-N stretching frequencies compared to its non-chlorinated analog.

• Versus 1,2,3-Triazole Isomers: While both 1,2,3- and 1,2,4-triazole isomers contain C=N and N=N bonds, the symmetry and electronic distribution of the rings differ. This results in distinct patterns of ring stretching and deformation bands in the fingerprint region (below 1500 cm⁻¹).[12] For instance, 1,2,3-triazoles have been reported to show consistent bands in the 1290-1150 cm⁻¹ and 1090-900 cm⁻¹ regions.[13] A careful comparison of this region against a known standard or spectral database is essential for unambiguous isomer identification.

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

The quality of the spectral data is paramount. A poorly prepared sample can lead to broad, distorted peaks and ambiguous results. The following protocol describes the "Thin Solid Film" method, a reliable and straightforward technique for analyzing solid organic compounds.[14]

Causality Behind the Method

This method is chosen for its simplicity and efficiency. By dissolving the solid and evaporating the solvent, a thin, even film of the analyte is created. This minimizes issues with particle size and light scattering that can plague other methods like Nujol mulls, resulting in a cleaner, more resolved spectrum.[15]

Step-by-Step Methodology

• Salt Plate Preparation:

  • Obtain a single, clean salt plate (typically NaCl or KBr) from a desiccator.

  • Rationale: Salt plates are transparent to infrared radiation. They must be kept in a desiccator as they are hygroscopic and can be clouded by atmospheric moisture, which would interfere with the spectrum.

  • If the plate is not clean, gently wipe it with a tissue dampened with a dry, volatile solvent like acetone or methylene chloride and allow it to dry completely.[14]

• Sample Preparation:

  • Place approximately 10-20 mg of your solid 3-chloro-1,2,4-triazole derivative into a small, clean vial or test tube.

  • Add a few drops of a volatile solvent (e.g., methylene chloride or acetone) to completely dissolve the solid.

  • Rationale: The solvent must be volatile to evaporate quickly and leave no residue. It must also fully dissolve the sample to ensure a homogenous film.

• Film Deposition:

  • Using a pipette, place one or two drops of the solution onto the center of the clean salt plate.

  • Allow the solvent to evaporate completely in a fume hood. A thin, solid film of your compound should be visible.[14]

  • Rationale: Creating a thin film is crucial. If the film is too thick, the IR bands may be totally absorbing ("flat-topped"), obscuring the true peak maximum. If it's too thin, the signal-to-noise ratio will be poor.[14]

• Background Spectrum Acquisition:

  • Place the empty, clean salt plate into the sample holder of the FTIR spectrometer and close the compartment.

  • Run a background scan.

  • Rationale: This is a critical self-validating step. The background scan measures the absorbance of atmospheric CO₂ and water vapor, as well as any instrumental artifacts. The spectrometer software automatically subtracts this background from the sample spectrum, ensuring that the final spectrum contains only the absorptions from the analyte.[16]

• Sample Spectrum Acquisition:

  • Remove the salt plate, deposit your sample film as described in Step 3, and place it back into the sample holder.

  • Acquire the sample spectrum.

  • Rationale: The instrument passes an IR beam through the sample. The detector measures the intensity of the transmitted radiation, which is then converted into the final spectrum.[17]

• Data Analysis & Cleanup:

  • Analyze the resulting spectrum, labeling the key peaks corresponding to the functional groups in Table 1.

  • Clean the salt plate thoroughly with acetone or another suitable solvent and return it to the desiccator.[14][15]

Visualizing the Process and Structure

To further clarify the experimental and analytical workflow, the following diagrams have been generated.

Caption: Experimental workflow for FTIR analysis.

Caption: Key vibrational modes for 3-chloro-1,2,4-triazole.

References

• IR Spectroscopy of Solids - Organic Chemistry at CU Boulder. (n.d.).
• Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. (n.d.). PharmaInfo.
• Synthesis, experimental and theoretical characterization with inhibitor activity for 1,2,4-traizaol deriv
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Comparative Guide: Reactivity of 3-Chloro vs. 3-Bromo-1-(3-phenylpropyl)-1H-1,2,4-triazole

[1]

Executive Summary

In the functionalization of 1,2,4-triazoles, the choice between a 3-chloro and a 3-bromo substituent is a critical decision point that dictates the synthetic pathway's success.[1] While both 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole (Compound-Cl ) and its 3-bromo analogue (Compound-Br ) share the same N1-alkyl lipophilic tail, their reactivity profiles diverge significantly under transition metal catalysis and nucleophilic substitution conditions.[1]

• Select Compound-Br for Palladium-catalyzed cross-couplings (Suzuki, Sonogashira) and Lithium-Halogen exchange .[1] The weaker C-Br bond facilitates rapid oxidative addition and low-temperature lithiation.[1]

• Select Compound-Cl for Nucleophilic Aromatic Substitution (

  ) with hard nucleophiles or when cost-efficiency and shelf-stability are prioritized.[1] The higher electronegativity of chlorine activates the C3 position toward nucleophilic attack via the "Element Effect."[2]

Physicochemical & Electronic Profile

The reactivity difference is rooted in the fundamental properties of the Carbon-Halogen bond at the electron-deficient C3 position of the triazole ring.

Feature	3-Chloro Derivative (Compound-Cl )	3-Bromo Derivative (Compound-Br )	Impact on Reactivity
C-X Bond Energy	~95 kcal/mol	~68 kcal/mol	Br undergoes oxidative addition (Pd) faster.[1]
C-X Bond Length	~1.72 Å	~1.88 Å	Br is sterically more accessible for metal insertion.
Electronegativity	3.16 (Pauling)	2.96 (Pauling)	Cl creates a more electropositive C3 center, accelerating attack.
Leaving Group Ability	Moderate	Good	Br is better for elimination steps; Cl requires higher temps.
Lipophilicity (LogP)	Lower	Higher	Br analogue is slightly more lipophilic, affecting purification.

Reactivity Matrix: Mechanism-Based Selection

Pathway A: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Verdict: Compound-Br is Superior. [1]

• Mechanism: The rate-determining step in Pd-catalyzed coupling of electron-deficient heterocycles is often Oxidative Addition .[1]

• Causality: The C-Br bond is significantly weaker than the C-Cl bond.[1] Palladium inserts into the C-Br bond under mild conditions (60–80°C). The C-Cl bond often requires bulky, electron-rich ligands (e.g., XPhos, SPhos) and higher temperatures (>100°C) to achieve comparable conversion.[1]

• Experimental Insight: Using Compound-Cl often leads to recovered starting material or hydrodehalogenation side products if the catalyst system isn't highly active.

Pathway B: Nucleophilic Aromatic Substitution ( )

Verdict: Compound-Cl is Competitive (and often Superior). [1]

• Mechanism: Addition-Elimination.[1][2]

• Causality: This reaction proceeds via a Meisenheimer-like intermediate .[1][2] The rate of the first step (nucleophilic attack) is increased by electron-withdrawing groups.[3]

• The "Element Effect": Chlorine is more electronegative than bromine, making the C3 carbon more electrophilic.[2] Consequently, the initial attack by amines or alkoxides is faster for Compound-Cl .[1] Although chloride is a poorer leaving group than bromide, the loss of the leaving group is fast and rarely rate-limiting in energetic triazole systems.

Pathway C: Lithium-Halogen Exchange

Verdict: Compound-Br is Mandatory. [1]

• Mechanism: Exchange of the halogen for Lithium using n-BuLi or i-PrMgCl.[1]

• Causality: Bromine-Lithium exchange is extremely fast at -78°C. Chlorine-Lithium exchange is sluggish and competes with deprotonation of the alkyl chain or ring fragmentation.[1]

• Application: Use Compound-Br to generate the C3-lithiated species, which can then be trapped with electrophiles (aldehydes, ketones,

  ).[1]

Decision Logic Visualization

The following diagram illustrates the logical flow for selecting the correct starting material based on the desired transformation.

Caption: Decision matrix for selecting between 3-chloro and 3-bromo precursors based on reaction type.

Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling (Using Compound-Br)

Target: Synthesis of 3-(4-methoxyphenyl)-1-(3-phenylpropyl)-1H-1,2,4-triazole[1]

Rationale: The 3-bromo derivative allows the use of standard

without requiring expensive phosphine ligands.

• Setup: In a sealed tube, dissolve Compound-Br (1.0 equiv) and 4-methoxyphenylboronic acid (1.2 equiv) in 1,4-dioxane/water (4:1 v/v, 0.1 M).

• Base: Add

  (2.0 equiv).

• Catalyst: Degas the solution with

  for 10 min. Add (5 mol%).

• Reaction: Heat to 90°C for 4-6 hours. (Note: Compound-Cl would require 110°C+ and SPhos ligand).[1]

• Workup: Dilute with EtOAc, wash with brine, dry over

  .

• Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: Amination (Using Compound-Cl)

Target: Synthesis of 3-(morpholin-4-yl)-1-(3-phenylpropyl)-1H-1,2,4-triazole[1]

Rationale: The 3-chloro derivative is sufficiently reactive due to the electron-deficient triazole ring and is often more cost-effective.[1]

• Setup: Dissolve Compound-Cl (1.0 equiv) in DMSO or DMF (0.5 M).

• Nucleophile: Add Morpholine (3.0 equiv). Using excess amine acts as both nucleophile and base.

• Reaction: Heat to 100°C for 12 hours.

• Monitoring: Monitor by LC-MS. The disappearance of the Cl-adduct is cleaner than the Br-adduct, which can sometimes undergo side reactions (e.g., debromination) under harsh thermal conditions if radical initiators are present.[1]

• Workup: Pour into ice water. The product often precipitates or can be extracted with DCM.

Mechanistic Visualization

The following diagram contrasts the catalytic cycle (where Br excels) with the

pathway (where Cl excels).

Caption: Comparison of Oxidative Addition (Br favored) vs. Meisenheimer Complex formation (Cl favored).

References

• BenchChem. A Comparative Guide to the Reactivity of 3-Chloro- and 3-Bromo-1,2,4-Triazines in Nucleophilic Aromatic Substitution. (Accessed 2026).[4][5] Explains the "Element Effect" where electronegative halogens (Cl) accelerate nucleophilic attack.[2] (Note: Generalized heterocyclic reactivity principle).

• ResearchGate. First cross-coupling reactions on halogenated 1H-1,2,4-triazole nucleosides. (2025).[4][6] Demonstrates the superior utility of bromo-triazoles in Suzuki couplings.

• Organic Chemistry Portal. Synthesis of 1H-1,2,4-triazoles and Reactivity. Provides general methodologies for triazole functionalization.

• Macmillan Group. The Mechanism of Lithium-Halogen Exchange. Princeton University. Details the kinetics of Br vs Cl exchange rates.

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Safety & Regulatory Compliance

Proper Disposal of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole: A Guide for Laboratory Professionals

This guide provides a detailed framework for the safe and compliant disposal of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole. As a chlorinated, heterocyclic aromatic compound, this substance requires careful handling and adherence to hazardous waste regulations. This document synthesizes established safety protocols and regulatory guidelines to ensure the protection of laboratory personnel and the environment. The procedures outlined are based on the known hazards of its constituent chemical groups and are intended to be a primary resource in the absence of a specific Safety Data Sheet (SDS) for this compound.

Hazard Assessment and Chemical Profile

Understanding the chemical nature of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole is fundamental to its safe disposal. The molecule's structure incorporates a halogenated component (chlorine), an aromatic phenyl group, and a 1,2,4-triazole ring.

• 1,2,4-Triazole Core: The triazole ring is a stable aromatic heterocycle.[1][2][3] While the parent 1,2,4-triazole is a weak base, it can be protonated in strong acids.[1] It is generally stable under normal conditions but may be incompatible with strong oxidizing agents and strong acids.[4]

• Chlorinated Aromatic System: The presence of chlorine on the triazole ring designates this compound as a halogenated organic compound.[5] Such compounds are often treated as hazardous waste due to their potential for environmental persistence and the formation of toxic byproducts upon improper disposal, such as incineration at low temperatures.[6][7]

• Phenylpropyl Group: This substituent increases the organic character of the molecule, likely reducing its water solubility compared to the parent triazole.

Known and Potential Hazards:

Hazard Category	Description	Source
Acute Toxicity (Oral)	The parent compound, 1,2,4-triazole, is harmful if swallowed.[4][8][9] It is prudent to assume a similar or greater toxicity for this derivative.	[4][8][9]
Eye Irritation	Causes serious eye irritation.[4][8][10]	[4][8][10]
Skin Irritation	May cause skin irritation.[10]	[10]
Respiratory Irritation	May cause respiratory irritation upon inhalation of dust.[10]	[10]
Environmental Hazard	Halogenated organic compounds can be toxic to aquatic life with long-lasting effects.[11] Discharge into the environment must be avoided.[11]	[11]
Combustion Products	Hazardous decomposition products upon combustion include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and potentially hydrogen cyanide and hydrogen chloride.[4]	[4]

Personal Protective Equipment (PPE) and Handling

Prior to handling 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole for disposal, all personnel must be equipped with the appropriate PPE.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

• Eye Protection: Use chemical safety goggles or a face shield.[12]

• Skin and Body Protection: A lab coat is mandatory. For larger quantities or in the event of a spill, a chemically resistant apron or coveralls should be used.

• Respiratory Protection: All handling of this compound, especially if it is a solid that can form dust, should be conducted in a certified chemical fume hood to minimize inhalation exposure.[6]

Segregation and Waste Container Selection

Proper segregation of chemical waste is a cornerstone of laboratory safety and regulatory compliance.[13][14]

Waste Stream Decision Workflow:

Caption: Decision workflow for waste stream segregation.

Container Requirements:

• Primary Container: Use a chemically compatible container, typically high-density polyethylene (HDPE) or glass, with a tightly sealing screw cap.[12][15]

• Labeling: The container must be clearly labeled with the full chemical name: "Waste 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole" and the appropriate hazard pictograms (e.g., harmful, irritant, environmentally hazardous).[12][16] The accumulation start date must also be clearly visible.[12]

• Storage: Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents and acids.[4][6] The storage area should have secondary containment to prevent the spread of spills.[12]

Spill Management Protocol

In the event of a spill, prompt and appropriate action is crucial.

Spill Cleanup Workflow:

Caption: Step-by-step spill cleanup procedure.

Decontamination of Labware:

Glassware and other equipment contaminated with 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole should be rinsed with a suitable organic solvent (e.g., acetone, ethanol) in a fume hood. The rinsate must be collected and disposed of as halogenated organic waste.[15] Following the solvent rinse, wash the equipment thoroughly with soap and water.

Final Disposal Pathway

The ultimate disposal of 3-chloro-1-(3-phenylpropyl)-1H-1,2,4-triazole must be conducted through a licensed hazardous waste disposal facility.

Step-by-Step Disposal Plan:

• Preparation: Ensure the waste container is properly labeled, sealed, and stored in the designated satellite accumulation area.

• Documentation: Complete a hazardous waste manifest provided by your institution's Environmental Health and Safety (EHS) office. Accurately describe the waste and its known hazards.

• Collection: Schedule a pickup with your institution's EHS or their contracted hazardous waste vendor. Do not attempt to transport hazardous waste personally.

• Treatment: The licensed facility will handle the final treatment, which for halogenated organic compounds typically involves high-temperature incineration to ensure complete destruction and prevent the formation of dioxins and furans.[7]

Under no circumstances should this chemical or its containers be disposed of in the regular trash or down the drain.[6][15]

Regulatory Compliance

Disposal procedures must align with local, state, and federal regulations. In the United States, this includes guidelines from:

• Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery Act (RCRA), this waste would likely be classified as a hazardous waste.

• Occupational Safety and Health Administration (OSHA): The Laboratory Standard (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan that includes waste disposal procedures.[14][16][17]

Always consult your institution's Chemical Hygiene Plan and EHS office for specific guidance and requirements.

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• US Bio-Clean. (2014, June 13). OSHA Compliance For Laboratories.
• Fisher Scientific. (2014, July 15). SAFETY DATA SHEET - 1,2,4-1H-Triazole.
• MDPI. (2024, December 9). Synthesis, Reactions, and Biological Applications of 1,2,4-triazoles: A Review.
• Lanxess. (n.d.). 1,2,4-Triazole.
• Solvent Waste Management. (2024, December 17). How To Safely Dispose of Chemicals in Your Lab.
• Royal Society of Chemistry. (2021, November 3). Synthesis of multi-substituted 1,2,4-triazoles utilising the ambiphilic reactivity of hydrazones.
• Chemical Bull. (n.d.). Material Safety Data Sheet (MSDS) - 1,2,4-Triazole.
• Wikipedia. (n.d.). 1,2,4-Triazole.
• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols.
• Office of Clinical and Research Safety. (n.d.). The Laboratory Standard. Retrieved from The University of Tennessee Health Science Center.
• Occupational Safety and Health Administration. (n.d.). OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD.
• BenchChem. (2025). An In-depth Technical Guide to the Safety and Handling of Chlorinated Aromatic Compounds.
• PMC. (n.d.). An insight on medicinal attributes of 1,2,4-triazoles.
• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals.
• ACS Publications. (n.d.). The Chemistry of 1,2,4-Triazoles.
• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles.
• Apollo Scientific. (2023, July 7). 3-Chloro-1H-1,2,4-triazole - Safety Data Sheet.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - 3-Amino-1,2,4-triazole.
• PMC. (n.d.). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs.
• Unknown Source. (n.d.).
• ResearchGate. (2017, June 4). Halogenated Wastes Safe Disposal: Polychlorinated biphenyls.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
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• US EPA. (n.d.). EPA HAZARDOUS WASTE CODES.
• US EPA. (n.d.). Microbial Decomposition of Chlorinated Aromatic Compounds.
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• Carl ROTH. (2024, March 3). Safety Data Sheet: 1,2,4-Triazole.
• US EPA. (2025, May 30). Disposal and Storage of Polychlorinated Biphenyl (PCB) Waste.

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